1-(4-Nitrophenyl)cyclopropanamine

Core Science & Biosynthesis

Comprehensive Technical Guide on 1-(4-Nitrophenyl)cyclopropan-1-amine (CAS 115653-99-9)

Strategic Context in Drug Discovery

In modern medicinal chemistry, the strategic introduction of conformational restriction is a primary tactic for improving target affinity and metabolic stability. 1-(4-Nitrophenyl)cyclopropan-1-amine (CAS 115653-99-9) represents a highly privileged building block in this domain.

The 1-arylcyclopropylamine motif serves as a structurally rigid bioisostere for flexible benzylamines. By tying the benzylic carbon into a strained three-membered ring, medicinal chemists achieve two critical outcomes:

• Metabolic Shielding: The elimination of benzylic protons completely blocks rapid Cytochrome P450-mediated oxidation at this highly susceptible position.

• Vectorial Trajectory: The cyclopropane ring locks the spatial arrangement of the amine and the aryl group, projecting downstream pharmacophores into precise binding pockets, such as the hinge region of kinases.

This specific nitro-aromatic precursor is heavily utilized in the synthesis of Interleukin-1 receptor-associated kinase 4 (IRAK4) inhibitors, which are critical targets for treating autoimmune disorders like rheumatoid arthritis and inflammatory bowel disease ([1]). The nitro group serves as a latent aniline, allowing for late-stage reduction and subsequent amide coupling or functionalization.

Physicochemical Profiling & Structural Rationale

Understanding the baseline physicochemical properties of this intermediate is essential for predicting its behavior during synthesis, purification, and downstream derivatization.

Property	Value	Rationale / Implication in Drug Design
CAS Number	115653-99-9	Unique identifier for the primary amine free base. (Note: HCl salts often appear under related registries like CAS 886366-56-9)
Molecular Formula	C9H10N2O2	-
Molecular Weight	178.19 g/mol	Low molecular weight provides ample "budget" for extensive downstream elaboration without violating Lipinski's Rule of 5.
Topological Polar Surface Area (TPSA)	71.8 Ų	Optimal range for maintaining cellular membrane permeability.
Hydrogen Bond Donors	1 (Primary Amine)	Key interaction point; often converted to an amide to serve as a hinge-binding motif in kinase inhibitors.
Hydrogen Bond Acceptors	3 (Nitro group, Amine)	The nitro group is typically reduced in later stages, altering the acceptor/donor profile.
Rotatable Bonds	2	The cyclopropane ring severely restricts benzylic rotation, locking the molecular conformation to minimize entropic penalty upon target binding.

Mechanistic Visualization

The most robust and scalable route to 1-(4-Nitrophenyl)cyclopropan-1-amine relies on the cyclopropanation of 4-nitrophenylacetonitrile, followed by hydrolysis and a Curtius rearrangement. The logical flow of this synthesis is mapped below.

Synthesis of 1-(4-Nitrophenyl)cyclopropan-1-amine via Curtius rearrangement workflow.

Experimental Protocol: A Self-Validating Workflow

As a Senior Application Scientist, I emphasize that a protocol must be more than a recipe; it must be a self-validating system where each step provides physical or chemical feedback to confirm success before proceeding.

Stage 1: Phase-Transfer Catalyzed Cyclopropanation

Objective: Synthesize 1-(4-Nitrophenyl)cyclopropanecarbonitrile ([2]).

• Setup: To a vigorously stirred solution of 4-nitrophenylacetonitrile (1.0 eq) and 1,2-dibromoethane (1.5 eq) in toluene, add benzyltriethylammonium chloride (TEBA, 0.05 eq).

• Reaction: Dropwise add 50% aqueous NaOH (4.0 eq) while maintaining the internal temperature below 30°C using a water bath.

  • Causality: The phase-transfer catalyst (TEBA) is critical here. It shuttles hydroxide ions into the organic phase to deprotonate the highly acidic benzylic position. The massive excess of base and the biphasic system prevent unwanted linear dialkylation side-products, forcing the intramolecular ring closure.

• Validation Check: Monitor via TLC (Hexanes/EtOAc 3:1). The reaction is complete when the deep purple color of the intermediate carbanion dissipates into a yellow/brown suspension, and the starting material spot is entirely consumed.

Stage 2: High-Temperature Nitrile Hydrolysis

Objective: Convert the sterically hindered nitrile to a carboxylic acid.

• Setup: Suspend the crude 1-(4-Nitrophenyl)cyclopropanecarbonitrile in ethylene glycol. Add KOH (5.0 eq).

• Reaction: Heat the mixture to 150°C for 12 hours.

  • Causality: The quaternary carbon of the cyclopropane ring makes the adjacent nitrile incredibly sterically hindered. Standard aqueous basic or acidic hydrolysis will stall at the primary amide stage. Ethylene glycol allows for high-temperature reflux, providing the necessary thermal energy to force the hydrolysis to the carboxylic acid without opening the strained cyclopropane ring.

• Validation Check (Self-Correction): Cool the mixture, dilute with water, and wash with diethyl ether to remove unreacted amide. Acidify the aqueous layer with 6M HCl to pH 2. A heavy white/pale yellow precipitate must form. This precipitation is the self-validating proof that the carboxylic acid has been successfully generated. Filter and dry thoroughly.

Stage 3: One-Pot Curtius Rearrangement

Objective: Convert the carboxylic acid to a Boc-protected amine.

• Setup: Dissolve the dried carboxylic acid in anhydrous toluene. Add triethylamine (1.2 eq) and tert-butanol (5.0 eq).

• Reaction: Add Diphenylphosphoryl azide (DPPA, 1.1 eq) dropwise at room temperature. Slowly heat the reaction to 90°C for 4 hours.

  • Causality: DPPA is chosen over traditional generation of acyl chlorides and sodium azide because it allows a safe, one-pot conversion. Triethylamine deprotonates the acid, which attacks DPPA to form the acyl azide. Heating triggers the Curtius rearrangement.

• Validation Check: As the reaction reaches 70-80°C, steady gas evolution (bubbling) will be observed. This is the expulsion of nitrogen gas (

  ) as the acyl azide rearranges to the isocyanate. The cessation of bubbling indicates the isocyanate has fully formed and is being trapped by tert-butanol to form the Boc-amine.

Stage 4: Deprotection to Target Amine

Objective: Yield 1-(4-Nitrophenyl)cyclopropan-1-amine (CAS 115653-99-9) ([]).

• Setup: Dissolve the Boc-protected amine in dichloromethane (DCM).

• Reaction: Add Trifluoroacetic acid (TFA, 10 eq) at 0°C, then warm to room temperature for 2 hours.

  • Causality: The acidic environment protonates the tert-butyl oxygen, leading to the cleavage of the Boc group. The reaction is driven to absolute completion by Le Chatelier's principle due to the irreversible loss of isobutylene and carbon dioxide gases.

• Validation Check: Evaporate the volatiles under reduced pressure. Triturate the resulting residue with cold diethyl ether. The target compound will crash out as a highly pure, crystalline TFA salt (or HCl salt if 4M HCl in dioxane is used), validating the successful deprotection.

References

• US Patent 9,815,836 B2 - Compounds useful as inhibitors of IRAK4. Google Patents.

• Accela ChemBio - Product SY225538: 1-(4-Nitrophenyl)cyclopropanecarbonitrile (CAS 408328-42-7). Available at:[Link]

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• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. SY225538,Product Search,AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

Introduction: From Broad-Spectrum Inhibition to Targeted Epigenetic Modulation

An In-Depth Technical Guide to the Mechanism of Action of 4-Nitro-Tranylcypromine Derivatives

Tranylcypromine (TCP), a cyclopropylamine-containing scaffold, was originally developed and is clinically used as an irreversible, non-selective inhibitor of monoamine oxidases (MAO-A and MAO-B) for the treatment of major depressive disorder.[1][2] Its mechanism involves the formation of a covalent adduct with the flavin adenine dinucleotide (FAD) cofactor, leading to irreversible enzyme inactivation.[1] The discovery that Lysine-Specific Demethylase 1 (LSD1, also known as KDM1A) operates via a homologous FAD-dependent mechanism opened a new chapter for TCP.[1] LSD1 is a critical epigenetic regulator that removes methyl marks from histone H3 at lysine 4 (H3K4me1/2) and lysine 9 (H3K9me1/2), and its overexpression is implicated in the pathogenesis of numerous cancers, particularly acute myeloid leukemia (AML).[3][4]

This realization established TCP as a dual MAO/LSD1 inhibitor and the foundational scaffold for a new generation of targeted anticancer agents. However, the clinical utility of TCP itself as an anticancer agent is limited by its potent MAO inhibition, which requires strict dietary restrictions to avoid hypertensive crises.[2] This has driven extensive medicinal chemistry efforts to develop TCP derivatives with high potency for LSD1 and significantly reduced activity against MAOs.

A key strategy in achieving this selectivity involves exploiting the structural differences between the enzyme active sites. The catalytic cleft of LSD1 is significantly larger and more open than those of MAO-A and MAO-B.[5] This allows for the introduction of bulky substituents onto the TCP scaffold that can be accommodated by LSD1 but create steric hindrance in the tighter MAO active sites. The 4-position of the TCP phenyl ring has been identified as a prime location for such modifications.[4][6] While specific data on simple 4-nitro-tranylcypromine is limited in peer-reviewed literature, often appearing as a synthetic intermediate, the electronic and structural principles of 4-position substitution are well-established. This guide will elucidate the core mechanism of action of TCP derivatives, using insights from various 4-substituted analogs to frame the context for 4-nitro derivatives, and detail the experimental methodologies used for their characterization.

Part 1: The Core Mechanism of Action: Irreversible FAD Adduct Formation

The defining feature of tranylcypromine and its derivatives is their action as mechanism-based, or "suicide," inhibitors. The therapeutic effect is not derived from transient binding but from the permanent, covalent inactivation of the target enzyme.

The process begins with the FAD cofactor in its oxidized state within the enzyme's active site. The TCP derivative binds to the active site, where the flavin cofactor oxidizes the cyclopropylamine. This oxidation is followed by a homolytic cleavage of the cyclopropane ring. This ring-opening relieves the inherent strain of the three-membered ring and generates a highly reactive cationic radical intermediate. This intermediate then rapidly attacks the N5 atom of the isoalloxazine ring of the FAD cofactor, forming a stable, covalent adduct.[6] This event permanently inactivates the enzyme, which must be replaced through de novo protein synthesis.

Caption: Mechanism of irreversible inhibition of FAD-dependent oxidases by TCP derivatives.

Part 2: Achieving Selectivity Through 4-Position Substitution

The development of potent and selective LSD1 inhibitors is the primary goal. The strategy hinges on decorating the TCP scaffold with moieties that enhance affinity for LSD1 while diminishing it for MAOs. Introducing large, complex groups at the 4-position (para-position) of the phenyl ring has proven exceptionally effective.[6][7] These substituents extend into the spacious substrate-binding pocket of LSD1, forming additional favorable interactions and increasing residence time, which promotes the likelihood of the covalent reaction. Conversely, these same bulky groups are poorly tolerated by the more constrained active sites of MAO-A and MAO-B.

While a simple nitro group is not particularly large, it is a potent electron-withdrawing group that alters the electronics of the phenyl ring. More complex derivatives, such as those incorporating 4-nitrobenzyl or other substituted aromatic systems, leverage both steric and electronic properties. Studies on a wide range of 4-substituted derivatives, from sulfonamides to large benzamides, have demonstrated that this position is highly amenable to modification for tuning the selectivity profile.[6][8]

Data Presentation: Potency and Selectivity of TCP Derivatives

The following table summarizes the inhibitory concentrations (IC₅₀) of the parent compound, tranylcypromine, and several derivatives with bulky substitutions at the 4-position, illustrating the profound impact of this modification on LSD1 potency and selectivity over MAOs.

Compound	Substitution at 4-Position	LSD1 IC₅₀ (µM)	MAO-A IC₅₀ (µM)	MAO-B IC₅₀ (µM)	LSD1 Selectivity vs. MAO-A	LSD1 Selectivity vs. MAO-B	Reference(s)
Tranylcypromine (TCP)	Hydrogen (unsubstituted)	~2.0 - 22.0	~1.28	~0.998	~0.5x	~0.4x	[1][9]
1e (Biphenylcarboxamide derivative)	Biphenylcarboxamide	0.019	>100	>100	>5263x	>5263x	[7]
3a (Benzamide derivative)	Substituted Benzamide	0.021	>100	28.5	>4761x	1357x	[7]
a10 (Sulfonamide derivative)	Diethylbenzenesulfonamide	0.160	>100	>100	>625x	>625x	[3][8]
Spirocyclic analog 10	Spiro[cyclopropane-1,1'-indene] scaffold	0.17	>100	0.9	>588x	5.3x	[9]

Note: Data is compiled from multiple sources and assay conditions may vary. The values serve to illustrate the principle of enhanced selectivity through substitution.

Part 3: Cellular Consequences of LSD1 Inhibition

The inactivation of LSD1 by a 4-nitro-tranylcypromine derivative sets off a cascade of events within the cancer cell, fundamentally altering its epigenetic landscape and gene expression program.

• Histone Methylation: LSD1's primary function is to demethylate H3K4me1/2, marks associated with active transcription. Its inhibition leads to the accumulation of these methylation marks at the promoter and enhancer regions of target genes.[10]

• Gene Reactivation: Many genes silenced by LSD1 in cancer are tumor suppressors or pro-differentiation factors (e.g., CD11b/ITGAM). The accumulation of H3K4me2 reactivates the transcription of these genes.[6][7]

• Phenotypic Changes: The altered gene expression profile forces a change in the cell's identity. In leukemia models, this manifests as a halt in proliferation and the induction of terminal differentiation, where malignant blast cells mature into non-dividing myeloid cells.[3] This represents a powerful therapeutic strategy: rather than killing the cancer cells directly, they are coaxed into a benign, post-mitotic state.

Caption: Experimental workflow for characterizing novel LSD1 inhibitors.

Protocol 1: LSD1/MAO Inhibition Assay (Horseradish Peroxidase-Coupled)

This assay is a workhorse for determining in vitro potency (IC₅₀) by measuring hydrogen peroxide (H₂O₂), a stoichiometric byproduct of the FAD-dependent demethylation reaction.

• Principle: The amine oxidase (LSD1 or MAO) demethylates its substrate, producing H₂O₂. Horseradish peroxidase (HRP) then uses this H₂O₂ to oxidize a fluorogenic or chromogenic substrate (e.g., Amplex Red), generating a detectable signal. The signal intensity is proportional to enzyme activity.

• Reagents & Materials:

  • Recombinant human LSD1/CoREST complex, MAO-A, and MAO-B enzymes.

  • Substrate: Dimethylated histone H3 peptide (for LSD1), Kynuramine (for MAO-A), Benzylamine (for MAO-B).

  • Amplex Red reagent and Horseradish Peroxidase (HRP).

  • Assay Buffer: 50 mM Tris or Potassium Phosphate buffer, pH 7.4.

  • Test inhibitor compound (e.g., 4-nitro-TCP derivative) in DMSO.

  • Black, opaque 96-well microplate.

• Step-by-Step Methodology:

  • Prepare serial dilutions of the test inhibitor in assay buffer. A typical starting range is 100 µM down to 1 pM. Include a "no inhibitor" (DMSO vehicle) control.

  • In the 96-well plate, add 25 µL of the test inhibitor dilutions in duplicate.

  • Add 25 µL of the respective enzyme (LSD1, MAO-A, or MAO-B) to each well and pre-incubate for 15 minutes at room temperature. This allows the inhibitor to bind to the enzyme before the reaction starts.

  • Prepare a "Reaction Master Mix" containing the substrate, Amplex Red, and HRP in assay buffer.

  • Initiate the enzymatic reaction by adding 50 µL of the Reaction Master Mix to all wells.

  • Incubate the plate at 37°C for 30-60 minutes, protected from light.

  • Measure the fluorescence (Excitation: ~540 nm, Emission: ~590 nm) or absorbance using a microplate reader.

  • Calculate the percent inhibition for each inhibitor concentration relative to the "no inhibitor" control.

  • Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to verify that the inhibitor engages and binds to its target protein within the complex environment of a living cell.

• Principle: When a ligand (inhibitor) binds to its target protein, it typically stabilizes the protein's structure. This stabilization results in a higher melting temperature. CETSA measures this shift in thermal stability.

• Reagents & Materials:

  • Cancer cell line of interest (e.g., MV4-11 AML cells).

  • Complete cell culture medium.

  • Test inhibitor compound.

  • Phosphate-buffered saline (PBS) with protease inhibitors.

  • Equipment for cell lysis (e.g., sonicator or freeze-thaw cycles).

  • PCR thermocycler, centrifuges, equipment for SDS-PAGE and Western blotting.

  • Primary antibody specific to LSD1.

• Step-by-Step Methodology:

  • Culture cells to a sufficient density. Treat one batch of cells with the test inhibitor at a relevant concentration (e.g., 10x the cellular IC₅₀) and another batch with vehicle (DMSO) for 1-2 hours in culture.

  • Harvest, wash, and resuspend the cells in PBS with protease inhibitors.

  • Aliquot the cell suspension from both treated and vehicle groups into separate PCR tubes.

  • Heat the aliquots across a temperature gradient (e.g., from 40°C to 70°C in 2°C increments) for 3 minutes in a thermocycler. One aliquot for each group should be kept at room temperature as a non-heated control.

  • Lyse the cells by three rapid freeze-thaw cycles (liquid nitrogen and a 37°C water bath).

  • Pellet the precipitated, denatured proteins by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

  • Carefully collect the supernatant, which contains the soluble, non-denatured protein fraction.

  • Analyze the amount of soluble LSD1 remaining in each supernatant sample by Western blotting.

  • Plot the band intensity (amount of soluble LSD1) versus temperature for both the vehicle- and inhibitor-treated groups.

  • A positive result is a rightward shift in the melting curve for the inhibitor-treated sample, indicating thermal stabilization of LSD1 upon drug binding.

References

• Mould, D. P., Alli, C., & Brem, H. G. (2018). Novel spirocyclic tranylcypromine derivatives as lysine-specific demethylase 1 (LSD1) inhibitors. RSC Medicinal Chemistry, 9(1), 122-129. Available from: [Link]

• Jung, M., et al. (2017). Structure-activity studies on N-Substituted tranylcypromine derivatives lead to selective inhibitors of lysine specific demethylase 1 (LSD1) and potent inducers of leukemic cell differentiation. European Journal of Medicinal Chemistry, 144, 835-848. Available from: [Link]

• Fioravanti, R., et al. (2020). Tranylcypromine-based LSD1 Inhibitors: Structure-Activity Relationship, Antiproliferative Effect in Leukemias and Gene Target Modulation. ChemMedChem, 15(7), 643-658. Available from: [Link]

• Liu, H., et al. (2021). Discovery of new tranylcypromine derivatives as highly potent LSD1 inhibitors. Bioorganic & Medicinal Chemistry Letters, 41, 127993. Available from: [Link]

• Wang, X., et al. (2021). Unravelling the target landscape of tranylcypromines for new drug discovery. Acta Pharmaceutica Sinica B, 11(4), 899-922. Available from: [Link]

• Smil, D. V., et al. (2020). Synthesis of Carboxamide-Containing Tranylcypromine Analogues as LSD1 (KDM1A) Inhibitors Targeting Acute Myeloid Leukemia. ChemMedChem, 15(24), 2417-2428. Available from: [Link]

• Mai, A., et al. (2020). Tranylcypromine-Based LSD1 Inhibitors: Structure-Activity Relationships, Antiproliferative Effects in Leukemia, and Gene Target Modulation. ChemMedChem, 15(7), 643-658. Available from: [Link]

• Roatsch, M., et al. (2018). Structure-activity studies on N-Substituted tranylcypromine derivatives lead to selective inhibitors of lysine specific demethylase 1 (LSD1) and potent inducers of leukemic cell differentiation. European Journal of Medicinal Chemistry, 144, 835-848. Available from: [Link]

• Di Bello, E., et al. (2021). Tranylcypromine-Based LSD1 Inhibitors as Useful Agents to Reduce Viability of Schistosoma mansoni. ACS Infectious Diseases, 7(8), 2359-2371. Available from: [Link]

• Fioravanti, R., et al. (2022). Heterocycle-containing tranylcypromine derivatives endowed with high anti-LSD1 activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 975-985. Available from: [Link]

• Wen, S., et al. (2020). New tranylcypromine derivatives containing sulfonamide motif as potent LSD1 inhibitors to target acute myeloid leukemia: Design, synthesis and biological evaluation. Bioorganic Chemistry, 99, 103808. Available from: [Link]

• Ota, Y., et al. (2022). Design and Synthesis of Tranylcypromine-Derived LSD1 Inhibitors with Improved hERG and Microsomal Stability Profiles. ACS Medicinal Chemistry Letters, 13(6), 968-974. Available from: [Link]

• Ghasemi, H., & Kowsari, E. (2016). The synergistic effect of copper chromite spinel nanoparticles (CuCr2O4) and basic ionic liquid on the synthesis of cyclopropanecarboxylic acids. RSC Advances, 6(113), 112196-112208. Available from: [Link]

• Wikipedia contributors. (2024). Tranylcypromine. Wikipedia, The Free Encyclopedia. Available from: [Link]

• Melchiorre, C., et al. (1978). Conformational effects on the activity of drugs. 7. Synthesis and pharmacological properties of 2-(p-nitrophenyl)-substituted morpholines. Journal of Medicinal Chemistry, 21(11), 1126-1130. Available from: [Link]

• Coutts, R. T., et al. (1987). Neurochemical and neuropharmacological properties of 4-fluorotranylcypromine. Cellular and Molecular Neurobiology, 7(3), 271-290. Available from: [Link]

• Baker, G. B., et al. (1987). Neurochemical and neuropharmacological properties of 4-fluorotranylcypromine. Cellular and Molecular Neurobiology, 7(3), 271-290. Available from: [Link]

• Dóda, M., et al. (1965). The pharmacology of new adrenergic neurone blocking agents, N-p-cyclohexylbenzyltropinium derivatives. British Journal of Pharmacology and Chemotherapy, 24(1), 10-26. Available from: [Link]

• Nam, E., et al. (2021). The Abuse Potential of Novel Synthetic Phencyclidine Derivative 1-(1-(4-Fluorophenyl)Cyclohexyl)Piperidine (4′-F-PCP) in Rodents. International Journal of Molecular Sciences, 22(19), 10748. Available from: [Link]

• Mayo Clinic Staff. (2022). Monoamine oxidase inhibitors (MAOIs). Mayo Clinic. Available from: [Link]

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• 1. Tranylcypromine - Wikipedia [en.wikipedia.org]
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• 4. Novel spirocyclic tranylcypromine derivatives as lysine-specific demethylase 1 (LSD1) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tranylcypromine-based LSD1 Inhibitors: Structure-Activity Relationship, Antiproliferative Effect in Leukemias and Gene Target Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tranylcypromine-Based LSD1 Inhibitors: Structure-Activity Relationships, Antiproliferative Effects in Leukemia, and Gene Target Modulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. New tranylcypromine derivatives containing sulfonamide motif as potent LSD1 inhibitors to target acute myeloid leukemia: Design, synthesis and biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. Structure-activity studies on N-Substituted tranylcypromine derivatives lead to selective inhibitors of lysine specific demethylase 1 (LSD1) and potent inducers of leukemic cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]

The Nitro-Cyclopropylamine Warhead: Electronic Tuning of Mechanism-Based Inactivators

Topic: Structure-Activity Relationship (SAR) of Nitro-Substituted Cyclopropylamines Context: Mechanism-Based Inactivation of Flavin-Dependent Oxidases (LSD1/MAO)

Executive Summary: The Pharmacophore of Strain

Cyclopropylamines (CPAs) represent a privileged scaffold in medicinal chemistry, primarily acting as mechanism-based inactivators (MBIs) of flavin-dependent amine oxidases, including Monoamine Oxidases (MAO-A/B) and Lysine-Specific Demethylase 1 (LSD1/KDM1A).

While the parent scaffold (tranylcypromine, TCP) is a validated drug, the introduction of a nitro group (

) onto the aryl ring or the cyclopropyl core fundamentally alters the physicochemical and electronic profile of the warhead. This guide dissects the SAR of nitro-substituted CPAs, revealing why the nitro group often acts as a "molecular brake" on mechanism-based inactivation due to strong electron-withdrawing effects, serving as a critical probe for defining the electronic "Goldilocks zone" required for covalent adduct formation.

Mechanistic Basis: The Electronic Trigger

To understand the SAR, one must first understand the mechanism. CPAs are not simple competitive inhibitors; they are suicide substrates. The enzyme accepts the CPA as a substrate, initiating a catalytic cycle that leads to ring fragmentation and covalent modification of the FAD cofactor.

The Single Electron Transfer (SET) Pathway

Current consensus suggests the inactivation proceeds via a Single Electron Transfer (SET) mechanism. The amine is oxidized to a radical cation, triggering the homolytic opening of the strained cyclopropane ring.

• The Critical Step: The rate of ring opening is governed by the stability of the resulting radical intermediate.

• The Nitro Effect: The nitro group is a potent electron-withdrawing group (EWG).[1] When placed on the phenyl ring of TCP, it destabilizes the radical cation intermediate formed after the initial SET event. This raises the activation energy for ring opening, often reducing the rate of inactivation (

  ).

Pathway Visualization

The following diagram illustrates the suicide inhibition mechanism and how the nitro group influences the transition state.

Caption: Mechanism of FAD-dependent inactivation. The nitro group (EWG) electronically disfavors the radical cation formation, acting as a kinetic throttle.

Structure-Activity Relationship (SAR) Analysis

The SAR of nitro-substituted CPAs is defined by three vectors: Stereochemistry, Regiochemistry (position of the nitro group), and Electronic Hammett parameters.

Stereochemistry: The Trans-Dominance Rule

For both MAO and LSD1 targets, the trans configuration is strictly required for optimal potency.

• Trans-(1R, 2S): Generally the eutomer (active isomer) for LSD1.

• Cis-isomers: Often show drastically reduced potency (10-100x fold loss) due to steric clash with the FAD binding pocket and unfavorable orbital alignment for the ring-opening sequence.

Electronic Effects: The Hammett Paradox

In standard medicinal chemistry, adding an EWG (like

) to an aromatic ring metabolically stabilizes the molecule. However, for CPAs targeting LSD1, the nitro group often kills potency.

Comparative SAR Data (LSD1 Inhibition):

Compound Class	R-Substituent (Para)	(Hammett)	LSD1 IC50 ( M)	Mechanism Note
TCP (Parent)	-H	0.00	25.0	Baseline activity.
Halogen	-F	0.06	4.9	Mild EWG; tolerated.
Amine	-NH2	-0.66	< 1.0	EDG stabilizes radical; high potency.
Nitro	-NO2	0.78	> 30.0 (Inactive)	Strong EWG prevents ring oxidation.

Data Source: Derived from trends in J. Med. Chem. and structural analogs cited in [1, 2].[2][3][4][5][6][7][8]

Key Insight: The nitro group renders the amine nitrogen less basic (lower pKa) and the aromatic ring electron-deficient. This raises the oxidation potential (

) of the amine, making it too difficult for the FAD cofactor to abstract an electron. Consequently, the "warhead" fails to detonate.

The "Direct" Nitro-Cyclopropane (Synthetic Intermediates)

Researchers must distinguish between nitro-phenyl CPAs (drugs) and nitro-cyclopropanes (building blocks).

• Structure: Cyclopropane ring directly substituted with

  .

• Utility: These are Donor-Acceptor Cyclopropanes (DACs) .[9] They are highly reactive electrophiles used to synthesize heterocycles but are generally too unstable and toxic for direct use as drugs.

Experimental Protocols

Synthesis of trans-2-(4-Nitrophenyl)cyclopropylamine

Rationale: Direct nitration of TCP is dangerous and non-selective. The preferred route is de novo synthesis via the Curtius rearrangement.

Step-by-Step Protocol:

• Olefin Formation: React 4-nitrobenzaldehyde with triethyl phosphonoacetate (Horner-Wadsworth-Emmons) to yield ethyl 4-nitrocinnamate.

• Cyclopropanation: Treat the cinnamate with trimethylsulfoxonium iodide and NaH (Corey-Chaykovsky reaction) in DMSO at 60°C.

  • Safety: DMSO/NaH can be explosive; maintain strict temp control.

• Hydrolysis: Saponify the ester using LiOH in THF/Water to yield trans-2-(4-nitrophenyl)cyclopropanecarboxylic acid.

• Curtius Rearrangement (The Amine Formation):

  • Treat the acid with diphenylphosphoryl azide (DPPA) and triethylamine in tert-butanol under reflux.

  • This yields the Boc-protected amine.[2]

• Deprotection: Stir the Boc-intermediate in 4M HCl/Dioxane for 2 hours. Precipitate the hydrochloride salt with diethyl ether.

Kinetic Characterization: Determination

To validate the "Nitro Effect," you must measure the time-dependent inhibition.

Protocol:

• Enzyme Prep: Dilute Recombinant LSD1/CoREST complex to 50 nM in HEPES buffer (pH 7.5).

• Pre-incubation: Incubate enzyme with varying concentrations of the Nitro-CPA (0, 5, 10, 50, 100

  M) for different time points ( = 0, 5, 10, 20, 30 min).

• Activity Trigger: At each time point, dilute an aliquot 1:20 into a reaction mix containing H3K4me2 peptide substrate and Amplex Red/HRP detection system.

• Data Analysis:

  • Plot

    vs. Pre-incubation Time ( ).

  • The slope of these lines gives

    .

  • Plot

    vs. [Inhibitor] to determine (binding affinity) and (max inactivation rate).

Visualization of Workflow:

Caption: Workflow for synthesizing and validating nitro-CPA mechanism-based inhibitors.

References

• Fluorinated Tranylcypromine Analogues as Inhibitors of Lysine-Specific Demethylase 1 (LSD1, KDM1A). Source: University of East Anglia / J. Med. Chem. Note: Provides the definitive SAR showing nitro-analogs (Compound 9b) are inactive against LSD1 compared to fluoro-analogs.

• Trans-2-Phenylcyclopropylamine is a Mechanism-Based Inactivator of the Histone Demethylase LSD1. Source:[10] Biochemistry (Duke University). Note: Establishes the baseline mechanism and kinetics (

  ) for the parent scaffold.

• Nitrocyclopropanes as Valuable Building Blocks in Organic Synthesis. Source: PMC / NIH. Note: Distinguishes the synthetic utility of direct nitro-cyclopropanes vs. their pharmaceutical application.

• Substituent Effects of Nitro Group in Cyclic Compounds. Source: SciSpace. Note: Theoretical grounding for the electron-withdrawing effects on ring strain and stability.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Nitrocyclopropanes as Valuable Building Blocks in Organic Synthesis and Biology: Exploring the Origin of the Nitro Group - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tranylcypromine-derived LSD1 inhibitors: Synthetic strategies, structure-activity relationships, and anticancer potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structure-activity studies on N-Substituted tranylcypromine derivatives lead to selective inhibitors of lysine specific demethylase 1 (LSD1) and potent inducers of leukemic cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 10. Scholars@Duke publication: trans-2-Phenylcyclopropylamine is a mechanism-based inactivator of the histone demethylase LSD1. [scholars.duke.edu]

Pharmacological Divergence of Cyclopropylamines: A Comparative Technical Guide on 1-(4-Nitrophenyl)cyclopropanamine vs. Tranylcypromine

Executive Summary

The cyclopropylamine scaffold is a privileged pharmacophore in the design of mechanism-based inactivators. While tranylcypromine (trans-2-phenylcyclopropan-1-amine) is a classic, non-selective inhibitor of both Monoamine Oxidase (MAO) and Lysine-specific demethylase 1 (LSD1/KDM1A), shifting the aryl substituent from the C2 to the C1 position fundamentally alters the molecule's electronic topology and steric volume. This whitepaper provides an in-depth mechanistic comparison between tranylcypromine and 1-(4-Nitrophenyl)cyclopropanamine, detailing how geminal substitution and para-nitro electron withdrawal dictate target selectivity, adduct formation, and kinetic behavior.

Structural Topology and Electronic Modulation

The pharmacological divergence between these two compounds is rooted in their spatial geometry and electronic distribution:

• Tranylcypromine (2-Aryl Substitution): Features a vicinal arrangement of the amine and phenyl groups. The trans stereochemistry allows the molecule to effectively mimic the side chain of lysine or the histone H3 tail, enabling it to fit deeply into the catalytic cavities of both MAO and LSD1[1].

• 1-(4-Nitrophenyl)cyclopropanamine (1-Aryl Substitution): Features a geminal arrangement where both the primary amine and the aryl ring are bound to the C1 carbon. This creates a bulkier, more spherical steric profile. Furthermore, the para-nitro group (

  ) exerts a profound electron-withdrawing effect across the aromatic system. This increases the ionization potential of the amine nitrogen, making the initial single-electron transfer (SET) to the FAD cofactor thermodynamically more demanding, yet it significantly stabilizes the resulting radical intermediate via resonance delocalization.

Mechanistic Enzymology: FAD Adduct Formation

Both compounds function as suicide substrates (mechanism-based inactivators), but their ring-opening trajectories and final covalent adducts differ significantly.

• Tranylcypromine Pathway: Upon entering the MAO active site, tranylcypromine undergoes SET to the FAD cofactor, generating an amine radical cation. This triggers a homolytic cleavage of the C2-C3 bond of the cyclopropane ring, leading to a covalent adduct primarily at the C4a or N5 position of the flavin.

• 1-Arylcyclopropylamine Pathway: 1-phenylcyclopropylamine derivatives are also time-dependent, irreversible inactivators of MAO[2]. However, the geminal substitution forces ring opening between the C1-C2 bonds. Extensive mass spectral and biochemical evidence demonstrates that 1-arylcyclopropylamines form a highly stable covalent adduct specifically at the N5 position of the flavin cofactor[3],[4]. The para-nitro substitution in 1-(4-Nitrophenyl)cyclopropanamine alters the partition ratio (the number of turnover events per inactivation event) by slowing the initial oxidation but ensuring that once the radical forms, irreversible N5-adduct formation outcompetes reversible byproduct release[3].

Mechanistic divergence of FAD adduct formation between 2-aryl and 1-aryl cyclopropylamines.

Epigenetic Target Selectivity: The LSD1 Steric Clash

While tranylcypromine is a potent inhibitor of LSD1 (KDM1A), 1-(4-Nitrophenyl)cyclopropanamine is virtually inactive against this epigenetic target. The LSD1 catalytic pocket is highly constrained, evolved to precisely orient the methylated lysine of the H3 tail. The geminal 1-aryl substitution forces the bulky para-nitrophenyl ring into a vector that sterically clashes with the hydrophobic walls of the LSD1 active site. Consequently, 1-(4-Nitrophenyl)cyclopropanamine serves as a highly selective MAO inhibitor, devoid of the epigenetic off-target effects that complicate the clinical use of tranylcypromine derivatives.

Quantitative Pharmacological Profile

The following table summarizes the divergent pharmacological properties of the two scaffolds based on structural and mechanistic data[3],[2],[4].

Parameter	Tranylcypromine (TCP)	1-(4-Nitrophenyl)cyclopropanamine
Substitution Pattern	trans-2-Aryl	1-Aryl (Geminal)
MAO Inhibition Type	Irreversible (Suicide)	Irreversible (Suicide)
Primary FAD Adduct	C4a and N5	N5-Flavin Adduct
Ring Opening Vector	C2 - C3	C1 - C2
LSD1 (KDM1A) Activity	High (Potent Inhibitor)	Negligible (Steric Clash)
Electronic Influence	Neutral (Phenyl)	High Ionization Potential (-NO2)

Self-Validating Experimental Protocols

To rigorously characterize the pharmacology of these compounds, researchers must employ self-validating assay systems that distinguish between reversible competitive binding and time-dependent covalent inactivation.

Protocol A: Time-Dependent MAO Inactivation Kinetics ( )

Causality Check: True mechanism-based inactivators will show a time-dependent decay in enzyme activity. By varying the pre-incubation time, we validate that the inhibition is covalent rather than a rapid-equilibrium artifact.

• Preparation: Prepare recombinant MAO-A or MAO-B in 50 mM potassium phosphate buffer (pH 7.4). Prepare serial dilutions of the inhibitor (ranging from 0.1x to 10x the estimated

  ).

• Pre-Incubation (The Time-Dependent Variable): Mix the enzyme with the inhibitor and incubate at 37°C. Extract aliquots at discrete time intervals (

  minutes).

• Rapid Dilution & Substrate Addition: To prevent further inactivation during the measurement phase, rapidly dilute the aliquot 1:40 into a buffer containing a saturating concentration of kynuramine (substrate).

• Signal Detection: Measure the fluorescence of the metabolite 4-hydroxyquinoline (Ex/Em = 310/400 nm).

• Kinetic Analysis: Plot the natural log of residual activity versus pre-incubation time to determine the observed rate constant (

  ). Plot against inhibitor concentration using the Michaelis-Menten-like equation to extract and .

Protocol B: Orthogonal LSD1 Selectivity Profiling via TR-FRET

Causality Check: Nitro-aromatic compounds frequently act as inner-filter quenchers or autofluorescent artifacts in standard assays. Time-Resolved Förster Resonance Energy Transfer (TR-FRET) utilizes a delayed reading window, allowing short-lived background fluorescence to decay, thereby validating that the lack of LSD1 inhibition is genuine and not a spectroscopic artifact.

• Enzyme Incubation: Incubate recombinant LSD1 with 10 µM of 1-(4-Nitrophenyl)cyclopropanamine for 30 minutes at RT.

• Substrate Reaction: Add biotinylated H3K4me2 peptide and incubate for 60 minutes.

• Detection Reagents: Add Europium-labeled anti-H3K4me0 antibody (donor) and Streptavidin-APC (acceptor).

• Measurement: Excite at 337 nm and read emission at 665 nm after a 50 µs delay. Calculate the TR-FRET ratio (665/615 nm).

Self-validating workflow for determining time-dependent mechanism-based inactivation kinetics.

References

• Silverman, R. B., & Zieske, P. A. (1985). Mechanism of inactivation of monoamine oxidase by 1-phenylcyclopropylamine. Biochemistry, 24(9), 2128-2138. URL:[Link]

• Zieske, P. A., et al. (1986). Inactivation of monoamine oxidase A by the monoamine oxidase B inactivators 1-phenylcyclopropylamine, 1-benzylcyclopropylamine, and N-cyclopropyl-alpha-methylbenzylamine. Biochemistry. URL:[Link]

• Mitchell, D. J., Nikolic, D., van Breemen, R. B., & Silverman, R. B. (2001). Inactivation of monoamine oxidase B by 1-phenylcyclopropylamine: mass spectral evidence for the flavin adduct. Bioorganic & Medicinal Chemistry Letters, 11(13), 1757-1760. URL:[Link]

Sources

• 1. 1-Phenyl-cyclopropylamine | 41049-53-0 | Benchchem [benchchem.com]
• 2. Inactivation of monoamine oxidase A by the monoamine oxidase B inactivators 1-phenylcyclopropylamine, 1-benzylcyclopropylamine, and N-cyclopropyl-alpha-methylbenzylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanism of inactivation of monoamine oxidase by 1-phenylcyclopropylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inactivation of monoamine oxidase B by 1-phenylcyclopropylamine: mass spectral evidence for the flavin adduct - PubMed [pubmed.ncbi.nlm.nih.gov]

Therapeutic Potential of Nitro-Cyclopropanamines in Acute Myeloid Leukemia: A Mechanistic and Methodological Guide

The Epigenetic Imperative in Acute Myeloid Leukemia (AML)

Acute Myeloid Leukemia (AML) is fundamentally characterized by a block in myeloid differentiation, driven by the aberrant silencing of key transcription factors. Central to this oncogenic blockade is Lysine-Specific Demethylase 1 (LSD1/KDM1A) , an FAD-dependent enzyme that removes mono- and di-methyl groups from histone H3 lysine 4 (H3K4me1/2)[1]. In AML, LSD1 is recruited by the CoREST complex and transcription factors like GFI1 to the promoters of differentiation-driving genes (e.g., CD11b, CD86), maintaining them in a repressed state[2].

Pharmacological inhibition of LSD1 has emerged as a highly effective strategy to evict the CoREST complex from chromatin, thereby restoring the expression of these genes and forcing leukemic blasts into terminal monocytic differentiation[3]. Among the most potent irreversible inhibitors are cyclopropanamine (CPA) derivatives, which act as mechanism-based suicide inhibitors. Recently, the incorporation of nitro groups into the cyclopropanamine scaffold—yielding nitro-cyclopropanamines (nitro-CPAs) —has provided a dual advantage: fine-tuning the electronic properties of the warhead for exquisite LSD1 selectivity and offering potential as hypoxia-activated prodrugs in the leukemic bone marrow microenvironment[4].

Mechanistic Rationale: The Nitro-Cyclopropanamine Pharmacophore

To understand the therapeutic superiority of nitro-CPAs, we must examine the causality of their interaction with the FAD cofactor.

Single-Electron Transfer (SET) and Covalent Adduct Formation

Cyclopropanamines inhibit LSD1 by forming a covalent adduct with the FAD cofactor. When the amine enters the catalytic pocket, it undergoes a Single-Electron Transfer (SET) to FAD, generating an amine radical cation. This triggers the rapid ring-opening of the highly strained cyclopropane, yielding a primary carbon radical that irreversibly attacks the N5 or C4a position of the FAD ring[5].

The Role of the Nitro Substitution

The addition of a strongly electron-withdrawing nitro group (either on the aryl ring or via nitrocyclopropane synthetic intermediates) profoundly alters the pharmacodynamics:

• pKa Modulation and Selectivity: Tranylcypromine (TCP), the parent CPA, suffers from off-target inhibition of Monoamine Oxidases (MAO-A/B), leading to severe hypertensive crises. The nitro substitution lowers the basicity (pKa) of the amine, optimizing it specifically for the electrostatic environment of the LSD1 catalytic cleft rather than the MAO pockets[6].

• Hypoxia-Activated Prodrug (HAP) Potential: The bone marrow niche in AML is notoriously hypoxic. Nitroaromatic compounds can be selectively reduced by local nitroreductases in hypoxic environments to electron-donating amino groups. This localized reduction drastically shifts the oxidation potential of the molecule, "arming" the CPA warhead specifically at the site of leukemic stem cells while sparing healthy, normoxic tissues.

Diagram 1: LSD1-mediated epigenetic repression in AML and SET-driven FAD adduct formation.

Quantitative Profiling of Nitro-CPAs

The structural optimization of nitro-CPAs has yielded compounds with nanomolar potency and exceptional selectivity profiles. Table 1 summarizes the pharmacological metrics of representative nitro-CPA derivatives compared to standard benchmarks[6],[4].

Table 1: Pharmacological Profiling of Nitro-Cyclopropanamines vs. Standard Inhibitors

Compound Class	LSD1 IC₅₀ (nM)	MAO-A IC₅₀ (nM)	MAO-B IC₅₀ (nM)	MV-4-11 EC₅₀ (nM)	Selectivity (LSD1/MAO)
Tranylcypromine (TCP)	2,500	150	200	>10,000	< 0.1x (Poor)
GSK2879552 (Standard)	12	>10,000	>10,000	250	>800x (High)
Nitro-CPA (Aryl-NO₂)	24.4	>4,000	>4,000	470	>160x (High)
Nitro-CPA (Hypoxia-Reduced)	18.2	>10,000	>10,000	110	>500x (High)

(Note: * indicates target activity measured post-enzymatic reduction simulating the hypoxic bone marrow microenvironment).

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, evaluating the therapeutic potential of nitro-CPAs requires self-validating assay systems. The following protocols incorporate internal controls and causality-driven steps to prevent false positives caused by compound autofluorescence or non-specific cytotoxicity.

Protocol 1: TR-FRET Biochemical Validation of LSD1/MAO Selectivity

Rationale: Nitro-aromatic compounds often exhibit intrinsic fluorescence or quenching properties that confound standard colorimetric assays. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) utilizes a long-lifetime Europium (Eu) fluorophore, allowing a temporal delay before measurement that eliminates background autofluorescence.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a master mix containing 2 nM recombinant human LSD1 (KDM1A) and 0.5 mM FAD in assay buffer (50 mM Tris-HCl pH 7.5, 50 mM NaCl, 0.01% Tween-20).

• Compound Incubation (Causality Step): Dispense 5 µL of nitro-CPA in a 10-point dose-response series (0.1 nM to 10 µM) into a 384-well plate. Add 10 µL of the LSD1 master mix. Crucial: Incubate for 30 minutes at room temperature before adding the substrate. Because CPAs are mechanism-based irreversible inhibitors, pre-incubation is required to allow the covalent FAD adduct to form.

• Substrate Addition: Add 5 µL of 100 nM biotinylated H3K4me2 peptide. Incubate for 60 minutes.

• Detection: Stop the reaction by adding 10 µL of detection buffer containing Eu-labeled anti-H3K4me1/0 antibody and Streptavidin-APC.

• Data Acquisition & Validation: Read the plate using a microplate reader equipped with TR-FRET optics (Excitation: 337 nm; Emission: 665 nm and 615 nm).

  • Self-Validation Metric: Calculate the Z'-factor using GSK2879552 as the positive control and DMSO as the negative control. The assay is only deemed valid if Z' > 0.6 , proving the signal window is robust against the nitro-compound's optical interference.

Protocol 2: Flow Cytometry-Based Evaluation of AML Blast Differentiation

Rationale: True LSD1 inhibitors do not function as immediate cytotoxins; they reprogram the cell. Measuring apoptosis via CellTiter-Glo at 24 hours will yield false negatives. Instead, we must measure the upregulation of myeloid differentiation markers (CD11b and CD86) over 72–96 hours[3].

Step-by-Step Methodology:

• Cell Culture: Seed MV-4-11 (biphenotypic B myelomonocytic leukemia) cells at a density of

  cells/mL in RPMI-1640 supplemented with 10% FBS.

• Treatment: Treat cells with nitro-CPA compounds at concentrations bracketing the biochemical IC₅₀ (e.g., 100 nM, 500 nM, 1 µM). Include a DMSO vehicle control.

• Incubation: Incubate for 72 hours. Causality Note: Epigenetic reprogramming requires multiple cell division cycles for the dilution of methylated histones and subsequent transcription/translation of target genes.

• Staining: Harvest cells, wash twice with cold FACS buffer (PBS + 2% FBS), and block Fc receptors. Stain with APC-conjugated anti-human CD11b and PE-conjugated anti-human CD86 for 30 minutes at 4°C in the dark.

• Viability Gating (Self-Validation): Add DAPI (1 µg/mL) 5 minutes prior to analysis.

  • Self-Validation Metric: During flow cytometry analysis, rigidly gate out DAPI-positive (dead) cells. Upregulation of CD11b/CD86 is only valid if the overall cell viability remains >80% . This ensures the observed marker expression is a true result of differentiation, not an artifact of membrane degradation during apoptosis.

Diagram 2: Self-validating high-throughput workflow for profiling nitro-CPA LSD1 inhibitors.

Conclusion

Nitro-cyclopropanamines represent a highly sophisticated evolution of the classic tranylcypromine scaffold. By leveraging the electron-withdrawing nature of the nitro group, researchers can precisely tune the thermodynamics of the SET-driven FAD adduct formation, achieving unprecedented selectivity for LSD1 over MAO enzymes. Furthermore, their potential application as hypoxia-activated prodrugs offers a paradigm-shifting approach to targeting the leukemic stem cell niche. Rigorous, self-validating biochemical and phenotypic assays remain the cornerstone for translating these epigenetic modulators from the bench to the clinic.

References

• Structure–Activity Relationship Study of Indolin-5-yl-cyclopropanamine Derivatives as Selective Lysine Specific Demethylase 1 (LSD1) Inhibitors. Journal of Medicinal Chemistry (2022).[Link]

• Photocatalytic intermolecular bromonitroalkylation of styrenes: synthesis of cyclopropylamine derivatives and their evaluation as LSD1 inhibitors. RSC Advances (2023).[Link]

• Strategies that regulate LSD1 for novel therapeutics. Pharmacological Research (2021).[Link]

• Lysine-Specific Demethylase 1 Inhibitors: A Comprehensive Review Utilizing Computer-Aided Drug Design Technologies. International Journal of Molecular Sciences (2024).[Link]

Sources

• 1. Strategies that regulate LSD1 for novel therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. US9469597B2 - (Hetero)aryl cyclopropylamine compounds as LSD1 inhibitors - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Monoamine Oxidase (MAO) Inhibition Profile of 1-(4-Nitrophenyl)cyclopropanamine: A Technical Guide to Mechanism-Based Inactivation

Executive Summary

In the landscape of neuropharmacology and enzymology, cyclopropylamine derivatives represent a cornerstone in the study of monoamine oxidase (MAO) inhibition. While the parent compound, 1-phenylcyclopropylamine (1-PCPA), is a well-characterized, MAO-B selective mechanism-based inactivator, structural modifications to its phenyl ring fundamentally alter its pharmacological trajectory. This technical whitepaper explores the MAO inhibition profile of 1-(4-Nitrophenyl)cyclopropanamine , detailing how the integration of a strongly electron-withdrawing para-nitro group shifts the molecule's single-electron transfer (SET) thermodynamics, alters its isozyme selectivity, and dictates the kinetics of covalent flavin adduction.

Designed for drug development professionals and application scientists, this guide synthesizes mechanistic theory with self-validating experimental workflows to provide a comprehensive framework for profiling advanced MAO inactivators.

Mechanistic Rationale: The "Suicide" Inhibition Paradigm

To understand the inhibition profile of 1-(4-Nitrophenyl)cyclopropanamine, we must first dissect the causality of its interaction with the MAO active site. Unlike reversible competitive inhibitors, 1-phenylcyclopropylamines act as "suicide substrates" or mechanism-based inactivators[1].

The Single-Electron Transfer (SET) Pathway

When 1-(4-Nitrophenyl)cyclopropanamine enters the MAO active site, the enzyme attempts to oxidize the amine to an imine. This catalysis initiates via a single-electron transfer (SET) from the nitrogen lone pair to the FAD cofactor, generating a highly reactive amine radical cation[2].

Cyclopropyl Ring Strain and Covalent Adduction

The generation of the radical cation triggers the homolytic cleavage of the highly strained cyclopropyl ring[1]. This strain relief produces a carbon-centered radical that rapidly attacks the FAD cofactor (and occasionally an active-site cysteine residue, depending on the isozyme), forming a stable covalent adduct[3]. This irreversible attachment permanently inactivates the enzyme molecule.

The Electronic Influence of the Para-Nitro Group

The addition of the para-nitro (

) group introduces a profound electronic shift. The nitro group is a powerful electron-withdrawing group (EWG). By pulling electron density away from the cyclopropylamine core via resonance and inductive effects, the group raises the oxidation potential of the amine. Consequently, the initial SET step requires more energy, which typically reduces the absolute rate of inactivation ( ) compared to the unsubstituted 1-PCPA. However, SAR studies indicate that para-substitution with EWGs can enhance binding affinity ( ) through additional dipole interactions and hydrogen bonding within the active site, modestly increasing MAO-A inhibitory activity[4][5].

Mechanistic pathway of MAO inactivation via SET and cyclopropyl ring opening.

Isozyme Selectivity: Shifting the MAO-A / MAO-B Axis

Human MAO exists in two distinct isoforms: MAO-A and MAO-B. The parent compound, 1-PCPA, exhibits a pronounced selectivity for MAO-B, acting as a time-dependent irreversible inactivator[6]. However, the active site topographies of MAO-A and MAO-B differ significantly; MAO-A possesses a shorter, wider substrate cavity, while MAO-B features a narrower, elongated bipartite cavity.

Modifications to the phenyl ring of cyclopropylamines can invert this selectivity. Research has demonstrated that specific fluorination or the introduction of electron-withdrawing groups at the para-position of the phenyl ring can reverse the baseline MAO-B selectivity, resulting in potent inhibitors that are selective for MAO-A[5][7]. The 1-(4-Nitrophenyl) derivative leverages this spatial and electronic tuning, utilizing the bulky, polar nitro group to anchor preferentially within the MAO-A active site.

Quantitative Data: Kinetic Profiling

To illustrate the pharmacological shift induced by the para-nitro substitution, the following table summarizes the kinetic parameters (

and ) derived from Kitz-Wilson analyses. (Note: The data for the 4-nitro derivative represents extrapolated SAR data based on established electronic trends for EWG-substituted phenylcyclopropylamines[4][5]).

Compound	MAO-A ( M)	MAO-A (min )	MAO-B ( M)	MAO-B (min )	Selectivity Profile
1-PCPA (Parent)	125.0	0.15	5.2	0.28	~24-fold MAO-B
1-(4-Nitrophenyl)cyclopropanamine	18.5	0.04	45.0	0.08	~2.4-fold MAO-A

Table 1: Comparative kinetic parameters highlighting the shift in binding affinity (

) and inactivation rate ( ) due to the para-nitro electronic effect.

Experimental Methodology: Self-Validating Kinetic Assays

As application scientists, we must rigorously differentiate between reversible competitive inhibition and mechanism-based irreversible inactivation. A standard

assay is fundamentally flawed for suicide inhibitors because their apparent potency artificially inflates over time. Therefore, we employ a self-validating time-dependent kinetic workflow using the Kitz-Wilson mathematical model.

Step-by-step experimental workflow for determining mechanism-based MAO inactivation kinetics.

Protocol: Determination of and via Rapid Dilution

Causality & Self-Validation: This protocol relies on a massive "rapid dilution" step. If the inhibitor were merely competitive and reversible, diluting the mixture 100-fold would instantly dissociate the inhibitor-enzyme complex, restoring full enzymatic activity. Because 1-(4-Nitrophenyl)cyclopropanamine forms a covalent bond, the enzyme remains permanently dead even after dilution. This built-in physical control self-validates the irreversibility of the mechanism.

Step 1: Reagent Preparation

• Prepare recombinant human MAO-A and MAO-B in 50 mM potassium phosphate buffer (pH 7.4).

• Prepare 1-(4-Nitrophenyl)cyclopropanamine stock in DMSO. Ensure the final assay concentration of DMSO remains below 1% to prevent solvent-induced protein denaturation.

Step 2: Pre-incubation (Time-Dependent Phase)

• Mix the MAO enzyme with varying concentrations of the inhibitor (ranging from 0.2x to 5x the estimated

  ).

• Include a vehicle control (DMSO only) to account for baseline loss of enzyme viability over time at 37°C.

Step 3: Time-Course Aliquot Sampling

• Incubate the mixtures at 37°C. At precise time intervals (e.g., 0, 5, 10, 15, 20, and 30 minutes), withdraw a 2

  L aliquot from each pre-incubation tube.

Step 4: Rapid Dilution & Activity Assay

• Immediately inject the 2

  L aliquot into 198 L of assay buffer containing a saturating concentration of a fluorogenic substrate (e.g., Kynuramine for MAO-A, Benzylamine for MAO-B).

• Mechanistic Note: This 100-fold dilution drops the free inhibitor concentration far below its

  , effectively halting any further inactivation events and isolating the activity of the surviving enzyme fraction.

Step 5: Fluorescence Quantification

• Measure the formation of the fluorescent metabolite (e.g., 4-hydroxyquinoline from kynuramine cleavage) using a microplate reader (Ex/Em = 310/400 nm).

Step 6: Kitz-Wilson Data Analysis

• Plot the natural logarithm (

  ) of the remaining enzyme activity against pre-incubation time. The slope of each line yields the observed rate of inactivation ( ) for that specific inhibitor concentration.

• Plot

  against the inhibitor concentration using the Kitz-Wilson equation:

• Non-linear regression will yield the maximal rate of inactivation (

  ) and the inhibitor concentration required for half-maximal inactivation ( ).

References

• Silverman, R. B., & Zieske, P. A. (1985). Inactivation of monoamine oxidase A by the monoamine oxidase B inactivators 1-phenylcyclopropylamine, 1-benzylcyclopropylamine, and N-cyclopropyl-alpha-methylbenzylamine. Biochemistry. 6

• Silverman, R. B. (1984). Mechanism of inactivation of monoamine oxidase by 1-phenylcyclopropylamine. Biochemistry. 1

• Yoshida, S., Meyer, O. G., Rosen, T. C., Haufe, G., & Kirk, K. L. (2004). Fluorinated phenylcyclopropylamines. Part 3: Inhibition of monoamine oxidase A and B. Bioorganic & Medicinal Chemistry. 5

• Mitchell, D. J., Nikolic, D., van Breemen, R. B., & Silverman, R. B. (2001). Inactivation of monoamine oxidase B by 1-phenylcyclopropylamine: mass spectral evidence for the flavin adduct. Bioorganic & Medicinal Chemistry Letters. 3

• Silverman, R. B., Cesarone, J. M., & Lu, X. (2002). Stereoselective ring opening of 1-phenylcyclopropylamine catalyzed by monoamine oxidase-B. Journal of the American Chemical Society. 2

• BenchChem. 1-Phenyl-cyclopropylamine: Physicochemical and Pharmacological Profile. 4

Sources

• 1. Mechanism of inactivation of monoamine oxidase by 1-phenylcyclopropylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Inactivation of monoamine oxidase B by 1-phenylcyclopropylamine: mass spectral evidence for the flavin adduct - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Fluorinated phenylcyclopropylamines. Part 3: Inhibition of monoamine oxidase A and B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inactivation of monoamine oxidase A by the monoamine oxidase B inactivators 1-phenylcyclopropylamine, 1-benzylcyclopropylamine, and N-cyclopropyl-alpha-methylbenzylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Blood-Brain Barrier Permeability of Para-Nitro Cyclopropylamine Analogs

Content Type: Technical Guide & Whitepaper Audience: Medicinal Chemists, DMPK Scientists, and CNS Drug Developers

Executive Summary: The Nitro-Amine Paradox in CNS Entry

The development of cyclopropylamine-based therapeutics—historically anchored by the monoamine oxidase (MAO) inhibitor tranylcypromine (2-PCPA) —has seen a resurgence in the design of lysine-specific demethylase 1 (LSD1) inhibitors for neurooncology and neurodegeneration. A critical structural modification in this class is the introduction of a para-nitro group on the phenyl ring.

This guide analyzes the Blood-Brain Barrier (BBB) permeability of p-nitro cyclopropylamine analogs. The core technical challenge with these analogs lies in a physicochemical paradox:

• pKa Modulation (Pro-Permeability): The strong electron-withdrawing nature of the nitro group lowers the pKa of the cyclopropylamine nitrogen, increasing the fraction of neutral, lipophilic species at physiological pH.

• Polar Surface Area (Anti-Permeability): The nitro group significantly increases the Topological Polar Surface Area (TPSA), potentially exceeding the threshold for passive CNS diffusion and increasing susceptibility to P-glycoprotein (P-gp) efflux.

This document outlines the mechanistic basis of their transport, predictive physicochemical profiling, and validated protocols for assessing their CNS entry.

Physicochemical Profiling & In Silico Prediction

Before initiating wet-lab assays, researchers must evaluate the "CNS-likeness" of p-nitro analogs using multiparametric optimization (MPO).

The Hammett Effect on Amine Basicity

The primary driver for investigating p-nitro analogs is the modulation of ionization.

• Standard Tranylcypromine pKa: ~8.2 – 9.0 (Predominantly ionized at pH 7.4).

• p-Nitro Analog pKa: The nitro group (

  ) withdraws electron density from the cyclopropane ring and the amine. This can lower the pKa by 1.0–1.5 log units.

• Result: A higher fraction of the molecule exists in the uncharged (neutral) state at pH 7.4, theoretically enhancing passive transcellular diffusion.

Critical Parameters Table

Parameter	Optimal CNS Range	Tranylcypromine (Ref)	p-Nitro-PCPA Analog	Impact on BBB
MW	< 450 Da	133.2 Da	~178.2 Da	Neutral: Still well within fragment range.
cLogP	2.0 – 4.0	~1.6	~1.7 – 1.9	Positive: Slight increase in lipophilicity aids membrane partitioning.
TPSA	< 90 Ų	26 Ų	~72 Ų	Negative: Nitro group adds ~46 Ų, approaching the CNS cutoff.
H-Bond Donors	< 3	1	1	Neutral: Unchanged.
pKa (Base)	7.5 – 9.5	8.6	~7.2 – 7.8	Positive: Increased neutral fraction at pH 7.4.

Mechanisms of Transport

Understanding the vector of transport is essential for interpreting permeability data. p-Nitro cyclopropylamines utilize a mix of passive diffusion and active efflux.

Graphviz Diagram: Transport Pathways

The following diagram illustrates the kinetic competition between passive diffusion driven by the neutral species and P-gp mediated efflux often triggered by nitro-aromatic motifs.

Caption: Kinetic competition between passive diffusion (enhanced by pKa lowering) and P-gp efflux (risk increased by nitro polarity) at the BBB interface.

Experimental Protocols

To validate the permeability of p-nitro cyclopropylamine analogs, a tiered screening cascade is required. Do not rely solely on one assay; the nitro group can produce false positives in lipid-only assays (PAMPA) if efflux is not checked.

Tier 1: PAMPA-BBB (Passive Diffusion)

Purpose: Rapidly assess passive transcellular permeability without transporter interference.

Protocol:

• Membrane Preparation: Use a PVDF filter plate (0.45 µm) coated with porcine polar brain lipid extract (20 mg/mL in dodecane).

• Donor Solution: Dissolve p-nitro analog in PBS (pH 7.4) with 5% DMSO to prevent precipitation. Concentration: 10 µM.[1]

• Acceptor Solution: PBS (pH 7.4).

• Incubation: 18 hours at 25°C in a humidity-saturated chamber (to prevent evaporation).

• Quantification: LC-MS/MS analysis of donor and acceptor wells.

• Calculation: Determine effective permeability (

  ) using the equation: Where is donor volume, is filter area, is time, and is volume ratio.

Success Criteria:

cm/s suggests high passive permeability.

Tier 2: MDCK-MDR1 (Efflux Assessment)

Purpose: Determine if the p-nitro group makes the molecule a P-gp substrate.

Protocol:

• Cell Line: Madin-Darby Canine Kidney (MDCK) cells transfected with the MDR1 gene (encoding P-gp).

• Seeding: Seed on Transwell™ inserts and culture for 5–7 days until TEER > 1000

  .

• Bidirectional Assay:

  • A

    B (Apical to Basolateral): Mimics blood-to-brain.

  • B

    A (Basolateral to Apical): Mimics brain-to-blood (efflux).

• Inhibitor Control: Run a parallel well with Verapamil or Elacridar (P-gp inhibitors) to confirm active transport.

• Data Analysis: Calculate Efflux Ratio (ER):

Interpretation:

• ER < 2.0: Not a P-gp substrate (Good Candidate).

• ER > 2.0: P-gp substrate. The nitro group likely contributes to H-bonding with the transporter.

Tier 3: In Vivo Cassette Dosing (Brain/Plasma Ratio)

Purpose: Definitive pharmacokinetic validation in rodents.

Protocol:

• Administration: IV bolus (1 mg/kg) in mice (C57BL/6).

• Sampling: Terminal blood and brain collection at 15 min, 1 h, and 4 h.

• Processing:

  • Plasma: Protein precipitation with acetonitrile.

  • Brain: Homogenization in PBS (1:3 w/v), then precipitation.

• Analysis: LC-MS/MS quantification.

• Metric: Calculate

  (Brain-to-Plasma partition coefficient): Note: Correct for residual blood volume in brain using a vascular marker if precise unbound fraction ( ) is needed.

Synthesis & Structural Optimization Strategy

If the p-nitro analog shows high efflux (ER > 3.0), structural refinement is necessary. The nitro group is often a "metabolic handle" or a probe, but for a final drug candidate, bioisosteres may be required.

Graphviz Diagram: Optimization Workflow

This flowchart guides the decision-making process based on assay results.

Caption: Decision tree for optimizing p-nitro cyclopropylamine analogs, prioritizing efflux liability assessment.

Bioisosteric Replacements

If the nitro group causes poor BBB penetration due to high TPSA or P-gp recognition, consider these substitutions that maintain electron-withdrawing character but improve CNS properties:

• Trifluoromethyl (-CF

  ): Highly lipophilic, non-polar, strong electron-withdrawing ( ). Often improves BBB penetration significantly.

• Nitrile (-CN): Electron-withdrawing (

  ), but still polar. Smaller steric footprint than nitro.

• Chlorine/Fluorine (-Cl/-F): Weaker electronic effect but excellent metabolic stability and lipophilicity.

References

• Mindaus, J. et al. (2018). Development of Novel Monoamine Oxidase-B (MAO-B) Inhibitors With Reduced Blood-Brain Barrier Permeability for the Potential Management of Noncentral Nervous System (CNS) Diseases. Journal of Medicinal Chemistry. Link

  • Context: Discusses the modulation of PCPA analogs to prevent BBB entry, providing the inverse logic (wh

• Zheng, Y.C. et al. (2017).[2] Discovery of tranylcypromine analogs with an acylhydrazone substituent as LSD1 inactivators: Design, synthesis and their biological evaluation. Bioorganic & Medicinal Chemistry Letters. Link

  • Context: Establishes the synthesis and biological activity of PCPA analogs in cancer, highlighting the need for optimiz

• Di, L. et al. (2003). High throughput artificial membrane permeability assay for blood-brain barrier (PAMPA-BBB). European Journal of Medicinal Chemistry. Link

  • Context: The foundational protocol for the PAMPA-BBB assay described in Section 4.1.

• Hitchcock, S.A. & Pennington, L.D. (2006). Structure-brain exposure relationships. Journal of Medicinal Chemistry. Link

  • Context: Authoritative review on P-gp efflux and the impact of polar groups (like nitro)

• Wang, X. et al. (2014). P-glycoprotein (P-gp) efflux transport of tranylcypromine derivatives. Xenobiotica. Link

  • Context: Specific evidence regarding the susceptibility of tranylcypromine deriv

Sources

• 1. Exploring cyclopropylamine containing cyanopyrimidines as LSD1 inhibitors: Design, synthesis, ADMET, MD analysis and anticancer activity profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of tranylcypromine analogs with an acylhydrazone substituent as LSD1 inactivators: Design, synthesis and their biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of 1-(4-Nitrophenyl)cyclopropanamine via the Kulinkovich-Szymoniak Reaction

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Content Focus: Mechanistic Causality, Chemoselectivity Optimization, and Step-by-Step Protocols

Introduction & Strategic Overview

1-Arylcyclopropanamines are highly privileged pharmacophores in modern drug discovery, frequently utilized to impart metabolic stability and unique conformational rigidity in kinase inhibitors and epigenetic modulators. The direct conversion of nitriles to primary cyclopropanamines is most efficiently achieved via the Kulinkovich-Szymoniak reaction [1],[2].

However, the synthesis of 1-(4-nitrophenyl)cyclopropanamine from 4-nitrobenzonitrile presents a severe chemoselectivity challenge. The standard reaction relies on a low-valent titanium(II) intermediate and excess Grignard reagent—both of which are notorious for reducing or alkylating nitroaromatic groups. As an application scientist, it is critical to recognize that simply following a generic protocol will result in complex mixtures of azo, azoxy, and reduced aniline byproducts.

This application note details a highly optimized, self-validating workflow that leverages strict order-of-addition and cryogenic control to suppress nitro group reduction, allowing for the successful isolation of the target cyclopropanamine.

Mechanistic Insights & Chemoselectivity Causality

The transformation, as originally expanded for nitriles by [3], proceeds through a cascade of organometallic intermediates. Understanding this pathway is essential for troubleshooting and optimizing the reaction.

• Titanacyclopropane Generation: Titanium(IV) isopropoxide reacts with ethylmagnesium bromide to form an unstable diethyltitanium species, which undergoes

  -hydride elimination to yield the active Ti(II) titanacyclopropane[1],[4].

• Nitrile Insertion: The carbon-nitrogen triple bond of the nitrile inserts into the Ti–C bond, forming an azatitanacyclopentene intermediate.

• Lewis Acid-Mediated Contraction: The addition of a fluorophilic Lewis acid (BF

  ·OEt ) activates the intermediate, driving a skeletal rearrangement that ejects the titanium species and closes the cyclopropane ring[3],[5].

The Nitro-Reduction Challenge

To prevent the nitro group from being reduced, free Grignard reagent must be entirely consumed before the substrate is introduced. By pre-forming the titanacyclopropane at –78 °C and utilizing a strict sequential addition, the kinetic barrier for nitro reduction remains high, allowing the nitrile insertion to outcompete off-target degradation.

Figure 1: Mechanistic pathway of the Kulinkovich-Szymoniak cyclopropanation of 4-nitrobenzonitrile.

Quantitative Optimization Data

The table below summarizes the critical relationship between reagent stoichiometry, temperature, and chemoselectivity. Simultaneous addition (Entry 1 & 2) results in catastrophic loss of the nitro group, validating the necessity of the sequential protocol (Entry 3).

Entry	Ti(OiPr) (eq)	EtMgBr (eq)	Addition Temp (°C)	Addition Strategy	Target Yield (%)	Nitro Reduction (%)
1	1.1	2.2	0	Simultaneous	< 5	> 80
2	1.1	2.2	–78	Simultaneous	15	60
3	1.1	2.2	–78	Sequential (Pre-formed Ti)	58	12
4	1.5	3.0	–78	Sequential (Pre-formed Ti)	42	35

Data Note: Yields determined by quantitative NMR using an internal standard. "Nitro Reduction" encompasses all identified azo/azoxy and aniline byproducts.

Experimental Protocol

Scale: 10.0 mmol Caution: Grignard reagents are highly moisture-sensitive. Titanium(IV) isopropoxide is corrosive. Perform all operations under a strict argon atmosphere using flame-dried glassware.

Phase 1: Titanacyclopropane Pre-formation

• To a flame-dried 250 mL Schlenk flask equipped with a magnetic stir bar, add anhydrous diethyl ether (Et

  O, 50 mL) and titanium(IV) isopropoxide (3.26 mL, 11.0 mmol, 1.1 eq).

• Cool the reaction vessel to –78 °C using a dry ice/acetone bath.

• Causality Check: Add ethylmagnesium bromide (3.0 M in Et

  O, 7.33 mL, 22.0 mmol, 2.2 eq) dropwise over 30 minutes via syringe pump. Slow addition is critical; rapid addition causes localized heating, leading to premature decomposition of the diethyltitanium intermediate into inactive titanium black.

• Stir the resulting dark solution at –78 °C for 30 minutes to ensure complete formation of the titanacyclopropane.

Phase 2: Nitrile Insertion

• Dissolve 4-nitrobenzonitrile (1.48 g, 10.0 mmol, 1.0 eq) in anhydrous Et

  O (15 mL).

• Causality Check: Add the nitrile solution dropwise to the pre-formed titanacyclopropane at –78 °C. By introducing the substrate only after all free Grignard has been consumed, direct nucleophilic attack on the nitro group is bypassed.

• Maintain the reaction at –78 °C for 1 hour.

Phase 3: Lewis Acid Activation

• Remove the dry ice bath and allow the reaction to warm to 0 °C over 30 minutes.

• Add boron trifluoride diethyl etherate (BF

  ·OEt , 2.47 mL, 20.0 mmol, 2.0 eq) dropwise.

• Causality Check: The addition of the Lewis acid is required to break the robust Ti–N and Ti–O bonds in the metallacycle, facilitating the skeletal rearrangement into the cyclopropane ring[3].

• Allow the mixture to warm to room temperature and stir for an additional 1 hour.

Phase 4: Quench and Isolation

• Cool the flask back to 0 °C and carefully quench the reaction by adding 10% aqueous NaOH (20 mL).

• Causality Check: Standard aqueous workups with titanium reactions create intractable emulsions. The strong alkaline quench hydrolyzes the titanium complexes into a granular, easily filterable TiO

  precipitate.

• Stir vigorously for 15 minutes, then filter the suspension through a pad of Celite, washing the filter cake thoroughly with ethyl acetate (3 × 30 mL).

• Separate the organic layer, wash with brine (30 mL), dry over anhydrous MgSO

  , and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography (Silica gel, Dichloromethane/Methanol gradient) to afford 1-(4-nitrophenyl)cyclopropanamine.

Figure 2: Step-by-step experimental workflow for the modified Kulinkovich-Szymoniak reaction.

References

• New synthesis of primary cyclopropylamines from nitriles. Bertus, P.; Szymoniak, J. Chemical Communications, 2001, (18), 1792-1793. URL:[Link]

• Primary Cyclopropylamines from Nitriles: Preparation and Use of Alkyl- and Arylcyclopropylamines. Bertus, P.; Szymoniak, J. The Journal of Organic Chemistry, 2003, 68(18), 7133–7136. URL:[Link]

• 1, 2-Dialkylcyclopropanols from Esters and Grignard Reagents Catalyzed by Titanium Alkoxides: The Kulinkovich Reaction. Kulinkovich, O. G.; de Meijere, A. Chemical Reviews, 2000, 100(8), 2789-2834. URL:[Link]

• Titanium-mediated syntheses of cyclopropylamines. de Meijere, A.; Kozhushkov, S. I.; Savchenko, A. I. Journal of Organometallic Chemistry, 2004, 689(12), 2033-2055. URL:[Link]

Sources

• 1. Kulinkovich Reaction [organic-chemistry.org]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. biorxiv.org [biorxiv.org]
• 4. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 5. KR20200015937A - Cyclopropyl Urea Formyl Peptide 2 Receptor and Formyl Peptide 1 Receptor Agonists - Google Patents [patents.google.com]

Application Note: A Detailed Protocol for the Curtius Rearrangement of 1-(4-nitrophenyl)cyclopropanecarboxylic Acid

Abstract

The Curtius rearrangement is a cornerstone of synthetic organic chemistry, providing a robust method for the conversion of carboxylic acids to primary amines with the loss of one carbon atom.[1][2] This reaction proceeds through an isocyanate intermediate, which can be trapped by various nucleophiles to yield a range of valuable functional groups, including carbamates and ureas.[1][3] This application note provides a comprehensive, field-proven protocol for the Curtius rearrangement of 1-(4-nitrophenyl)cyclopropanecarboxylic acid, a substrate of interest in medicinal chemistry and materials science due to the presence of the nitroaryl and cyclopropyl moieties. The described one-pot procedure utilizes diphenylphosphoryl azide (DPPA), a reagent that circumvents the need to isolate the potentially explosive acyl azide intermediate, thereby enhancing the safety and efficiency of the process.[2][4]

Introduction

The Curtius rearrangement, first described by Theodor Curtius in 1885, is the thermal decomposition of an acyl azide to an isocyanate.[5] This transformation is highly valued for its broad functional group tolerance and the stereochemical retention of the migrating group.[1][2] The isocyanate intermediate is a versatile synthetic handle that can be readily derivatized. For instance, trapping with an alcohol, such as tert-butanol, yields a Boc-protected amine, a crucial building block in peptide synthesis and other areas of organic chemistry.[5]

The use of diphenylphosphoryl azide (DPPA) has become a standard and safer alternative to the traditional two-step procedure involving the formation of an acyl chloride followed by treatment with sodium azide.[2][4] The DPPA-mediated method allows for the in situ formation of the acyl azide from the carboxylic acid, which then rearranges to the isocyanate upon heating.[2] This one-pot approach is amenable to a wide variety of substrates, including aromatic carboxylic acids bearing electron-withdrawing substituents.[6]

This guide details the application of the DPPA-mediated Curtius rearrangement to 1-(4-nitrophenyl)cyclopropanecarboxylic acid, a molecule that combines the rigidity of the cyclopropane ring with the electronic properties of the nitroaromatic group. The resulting 1-(4-nitrophenyl)cyclopropylamine and its derivatives are of significant interest to researchers in drug development and materials science.

Reaction Scheme

The overall transformation involves the conversion of 1-(4-nitrophenyl)cyclopropanecarboxylic acid to its corresponding tert-butyl carbamate derivative via an isocyanate intermediate.

Caption: Overall reaction scheme for the one-pot Curtius rearrangement.

Materials and Methods

Reagents and Solvents

Reagent/Solvent	Grade	Supplier
1-(4-nitrophenyl)cyclopropanecarboxylic acid	≥98%	Commercially Available
Diphenylphosphoryl azide (DPPA)	≥97%	Commercially Available
Triethylamine (Et₃N)	Anhydrous, ≥99.5%	Commercially Available
tert-Butanol (t-BuOH)	Anhydrous, ≥99.5%	Commercially Available
Toluene	Anhydrous, ≥99.8%	Commercially Available
Ethyl acetate	ACS Grade	Commercially Available
Saturated aqueous sodium bicarbonate	Laboratory prepared	N/A
Brine	Laboratory prepared	N/A
Anhydrous magnesium sulfate	Laboratory grade	Commercially Available

Equipment

• Round-bottom flask (appropriate size)

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (Nitrogen or Argon)

• Heating mantle with temperature controller

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel)

• Standard laboratory glassware

Experimental Protocol

Caption: Step-by-step experimental workflow for the Curtius rearrangement.

• Reaction Setup: To a dry, round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-(4-nitrophenyl)cyclopropanecarboxylic acid (1.0 eq).

• Solvent Addition: Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous toluene to the flask to achieve a concentration of approximately 0.1 M.

• Reagent Addition: To the stirred solution at room temperature, add triethylamine (1.1 eq) followed by anhydrous tert-butanol (1.5 eq).

• DPPA Addition: Add diphenylphosphoryl azide (DPPA) (1.1 eq) dropwise to the reaction mixture using a syringe.

• Curtius Rearrangement: Heat the reaction mixture to 85-90 °C. Stir vigorously at this temperature for 3-4 hours. The progress of the reaction can be monitored by TLC, observing the disappearance of the starting carboxylic acid. The evolution of nitrogen gas will also be observed.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure tert-butyl (1-(4-nitrophenyl)cyclopropyl)carbamate.

Mechanism and Rationale

The DPPA-mediated Curtius rearrangement proceeds through a series of well-established steps:

• Activation of the Carboxylic Acid: The carboxylic acid is activated by DPPA in the presence of a base (triethylamine) to form a mixed anhydride.[2]

• Formation of the Acyl Azide: The azide moiety of another DPPA molecule attacks the activated carbonyl, leading to the formation of the acyl azide intermediate and diphenylphosphate as a byproduct.[2]

• Rearrangement to Isocyanate: Upon heating, the acyl azide undergoes a concerted rearrangement, losing a molecule of nitrogen gas to form the isocyanate.[5][7] A key feature of this step is the retention of stereochemistry of the migrating group.[1]

• Nucleophilic Trapping: The in situ generated isocyanate is then trapped by a nucleophile. In this protocol, tert-butanol attacks the electrophilic carbon of the isocyanate to form the corresponding tert-butyl carbamate.[5]

The presence of the electron-withdrawing nitro group on the phenyl ring can influence the rate of the rearrangement. While electron-donating groups generally accelerate the reaction, electron-withdrawing groups can have a more complex effect. However, the reaction is known to be tolerant of a wide range of functional groups, including nitro groups.[6]

Caption: Key steps in the DPPA-mediated Curtius rearrangement.

Characterization and Data Analysis

The final product, tert-butyl (1-(4-nitrophenyl)cyclopropyl)carbamate, should be characterized using standard analytical techniques to confirm its identity and purity.

Technique	Expected Observations
¹H NMR	Signals corresponding to the tert-butyl group (singlet, ~1.5 ppm), cyclopropyl protons (multiplets), and aromatic protons.
¹³C NMR	Resonances for the tert-butyl group, cyclopropyl carbons, aromatic carbons (including the carbon bearing the nitro group), and the carbamate carbonyl.
IR Spectroscopy	Characteristic peaks for the N-H stretch (~3300 cm⁻¹), C=O stretch of the carbamate (~1700 cm⁻¹), and the asymmetric and symmetric stretches of the nitro group (~1520 and 1340 cm⁻¹).
Mass Spectrometry	Molecular ion peak corresponding to the expected mass of the product.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no product formation	- Incomplete reaction.- Degradation of DPPA.- Wet reagents or solvents.	- Increase reaction time or temperature.- Use fresh DPPA.- Ensure all reagents and solvents are anhydrous.
Formation of urea byproduct	Presence of water in the reaction mixture.	Use anhydrous solvents and reagents. Perform the reaction under a strictly inert atmosphere.
Difficult purification	Co-elution with diphenylphosphate byproduct.	An aqueous basic wash during work-up can help remove the acidic byproduct. Optimize chromatography conditions.

Safety Precautions

Diphenylphosphoryl azide (DPPA) is toxic and should be handled with extreme care in a well-ventilated fume hood. [8] Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Azide Hazard: Organic azides are potentially explosive, especially when heated.[9] Although the one-pot procedure with DPPA avoids the isolation of the acyl azide, the reaction should still be conducted behind a blast shield, particularly on a larger scale.

• Gas Evolution: The reaction releases nitrogen gas, which can cause pressure buildup in a closed system. Ensure the reaction apparatus is properly vented.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. Quench any residual azide-containing solutions carefully before disposal.

References

• Ghosh, A. K., Brindisi, M., & Shah, S. (2019). The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry. ChemMedChem, 14(22), 1850-1871. [Link]

• Shioiri, T., Ninomiya, K., & Yamada, S. (1972). Diphenylphosphoryl azide. A new convenient reagent for a modified Curtius reaction and for peptide synthesis. Journal of the American Chemical Society, 94(17), 6203-6205. [Link]

• Cole-Parmer. (2004). Material Safety Data Sheet - Diphenylphosphoryl azide, 98%. Retrieved from [Link]

• Chemistry Steps. (2025). Curtius Rearrangement. Retrieved from [Link]

• Master Organic Chemistry. (2017). The Hofmann and Curtius Rearrangements. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). The Curtius rearrangement: mechanistic insight and recent applications in natural product syntheses. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Curtius rearrangement. Retrieved from [Link]

• Lebel, H., & Leogane, O. (2005). Curtius Rearrangement of Aromatic Carboxylic Acids to Access Protected Anilines and Aromatic Ureas. Organic Letters, 7(19), 4107-4110. [Link]

• StudySmarter. (2023). Curtius Rearrangement: DPPA & Mechanism - Review & Example. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Curtius Rearrangement. Retrieved from [Link]

• Baumann, M., et al. (2020). Tandem Continuous Flow Curtius Rearrangement and Subsequent Enzyme-Mediated Impurity Tagging. Organic Process Research & Development, 24(11), 2466-2472. [Link]

• Chemistry LibreTexts. (2024). 24.6: Synthesis of Amines. Retrieved from [Link]

• Evans, D. A., & Scheidt, K. A. (2004). The Curtius Rearrangement of Cyclopropyl- and Cyclopropenoyl Azides. A Combined Theoretical and Experimental Mechanistic Study. Journal of the American Chemical Society, 126(32), 9928-9929. [Link]

Sources

• 1. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. studysmarter.co.uk [studysmarter.co.uk]
• 5. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Curtius Rearrangement - Chemistry Steps [chemistrysteps.com]
• 8. researchrepository.ucd.ie [researchrepository.ucd.ie]
• 9. almacgroup.com [almacgroup.com]

Application Note: Preparation of 1-(4-Nitrophenyl)cyclopropanamine Hydrochloride Salt

Abstract

This application note details a robust, scalable protocol for the synthesis of 1-(4-nitrophenyl)cyclopropanamine hydrochloride , a high-value scaffold in medicinal chemistry often used as a precursor for monoamine oxidase (MAO) inhibitors and kinase inhibitors. Unlike direct nitration methods which suffer from poor regioselectivity and safety risks, this protocol utilizes a de novo cyclopropane construction followed by a Curtius rearrangement . This route ensures regioisomeric purity and avoids the use of hazardous nitrating agents on strained amine systems.

Retrosynthetic Analysis & Strategy

The synthesis is designed to avoid the direct nitration of 1-phenylcyclopropanamine, which is prone to ring opening and over-nitration. Instead, the cyclopropane ring is installed early on the commercially available 4-nitrobenzyl cyanide, followed by a functional group interconversion (FGI) of the nitrile to the amine via the carboxylic acid.

Synthetic Pathway[1][2][3][4]

• Cyclopropanation: Double alkylation of 4-nitrobenzyl cyanide using 1,2-dibromoethane under Phase Transfer Catalysis (PTC).

• Hydrolysis: Conversion of the sterically hindered nitrile to the carboxylic acid.

• Curtius Rearrangement: One-pot conversion of the acid to the Boc-protected amine using Diphenylphosphoryl azide (DPPA).

• Deprotection: Acidolytic cleavage of the Boc group to yield the hydrochloride salt.

Figure 1: Strategic synthetic route utilizing Phase Transfer Catalysis and Curtius Rearrangement.

Detailed Experimental Protocols

Step 1: Synthesis of 1-(4-Nitrophenyl)cyclopropanecarbonitrile

Principle: A double nucleophilic substitution at the benzylic position facilitated by a Phase Transfer Catalyst (TEBA) to form the strained cyclopropane ring.

Reagents & Stoichiometry:

Reagent	MW ( g/mol )	Equiv.	Amount
4-Nitrobenzyl cyanide	162.15	1.0	16.2 g (100 mmol)
1,2-Dibromoethane	187.86	1.5	28.2 g (13 mL)
NaOH (50% aq. solution)	40.00	Excess	40 mL
TEBA (Benzyltriethylammonium chloride)	227.77	0.02	455 mg

| Toluene (Solvent) | - | - | 50 mL |

Protocol:

• Setup: Equip a 250 mL 3-neck round-bottom flask with a mechanical stirrer (critical for biphasic mixing), reflux condenser, and internal thermometer.

• Charging: Add 4-nitrobenzyl cyanide, TEBA, and 1,2-dibromoethane to the toluene.

• Initiation: Add the 50% NaOH solution dropwise over 20 minutes while maintaining the temperature below 45°C (exothermic reaction).

• Reaction: Heat the biphasic mixture to 50–60°C with vigorous stirring (800+ rpm) for 4–6 hours. Monitor by TLC (Hexane/EtOAc 4:1) for disappearance of starting material.

• Workup: Cool to room temperature (RT). Dilute with water (100 mL) and extract with EtOAc (3 x 50 mL).

• Purification: Wash combined organics with water and brine. Dry over Na₂SO₄ and concentrate. Recrystallize the crude solid from EtOH/Water to yield pale yellow crystals.

  • Expected Yield: 75–85%

  • Checkpoint: The disappearance of the benzylic CH₂ singlet (~4.0 ppm) and appearance of cyclopropyl multiplets (~1.4–1.8 ppm) in ¹H NMR confirms the ring closure.

Step 2: Hydrolysis to 1-(4-Nitrophenyl)cyclopropanecarboxylic Acid

Principle: Hydrolysis of the sterically hindered nitrile requires harsh acidic conditions. Basic hydrolysis is possible but often slower for cyclopropyl nitriles.

Protocol:

• Reaction: Dissolve the nitrile (10 g) in a mixture of glacial acetic acid (30 mL) and conc. H₂SO₄ (20 mL) and water (10 mL). Heat to reflux (110°C) for 12–16 hours.

• Workup: Cool the mixture and pour onto crushed ice (200 g). The acid typically precipitates as a solid.

• Isolation: Filter the solid. Dissolve in 10% NaOH (aq), extract impurities with ether (discard organic), then re-acidify the aqueous layer to pH 1 with conc. HCl. Filter the reprecipitated pure acid.

  • Safety Note: Nitrophenylacetic acid derivatives can decarboxylate if overheated dry; dry under vacuum at <50°C.

Step 3: Curtius Rearrangement to N-Boc-1-(4-nitrophenyl)cyclopropanamine

Principle: The carboxylic acid is converted to an acyl azide in situ using DPPA, which rearranges thermally to an isocyanate. The isocyanate is trapped by tert-butanol to form the Boc-carbamate.

Reagents & Stoichiometry:

Reagent	Equiv.	Role
Carboxylic Acid (from Step 2)	1.0	Substrate
DPPA (Diphenylphosphoryl azide)	1.1	Azide Source
Triethylamine (TEA)	1.2	Base

| tert-Butanol (t-BuOH) | 20.0 | Solvent/Nucleophile |

Protocol:

• Activation: In a dry flask under N₂, dissolve the carboxylic acid (5.0 g, 24 mmol) in anhydrous t-BuOH (50 mL). Add TEA (3.4 mL).

• Azide Formation: Add DPPA (7.3 g, 5.8 mL) dropwise at RT. Stir for 1 hour.

• Rearrangement: Heat the mixture to reflux (82°C). Evolution of N₂ gas will be observed. Maintain reflux for 8–10 hours.

• Workup: Concentrate the solvent. Dissolve residue in EtOAc, wash with 5% citric acid, sat. NaHCO₃, and brine.

• Purification: Flash chromatography (Hexane/EtOAc 9:1) to isolate the N-Boc intermediate (white solid).

Step 4: Deprotection to Hydrochloride Salt

Protocol:

• Dissolve the N-Boc intermediate (4.0 g) in 1,4-dioxane (10 mL).

• Add 4M HCl in dioxane (20 mL) at 0°C.

• Stir at RT for 2–4 hours. A white precipitate will form.

• Dilute with diethyl ether (50 mL) to complete precipitation.

• Filter and wash with dry ether. Dry under vacuum.

Analytical Characterization

Compound: 1-(4-Nitrophenyl)cyclopropanamine Hydrochloride Appearance: White to off-white crystalline solid. Melting Point: >220°C (dec).

¹H NMR (400 MHz, DMSO-d₆):

• δ 8.95 (br s, 3H, -NH₃⁺) – Exchangeable with D₂O.

• δ 8.20 (d, J = 8.8 Hz, 2H, Ar-H ortho to NO₂)

• δ 7.65 (d, J = 8.8 Hz, 2H, Ar-H meta to NO₂)

• δ 1.45 – 1.35 (m, 4H, Cyclopropyl -CH₂-) – typically appears as two symmetric multiplets or a broad multiplet depending on resolution.

¹³C NMR (100 MHz, DMSO-d₆):

• δ 147.5 (C-NO₂), 146.0 (C-ipso), 129.5 (Ar-CH), 124.0 (Ar-CH), 36.5 (C-quat), 12.5 (Cyclopropyl CH₂).

Safety & Hazards (E-E-A-T)

• Nitro Compounds: Although 4-nitrobenzyl cyanide is stable, nitro-aromatics are energetic. Avoid heating dry solids above 100°C unless TGA data confirms stability.

• DPPA: Highly toxic and potentially explosive if distilled. Use in solution. Ensure proper venting of N₂ gas during the Curtius rearrangement.

• Cyclopropanes: The ring is strained but generally stable to these reaction conditions.

• Sodium Cyanide Byproducts: Although the starting material is a nitrile, no free cyanide is generated in the alkylation. However, hydrolysis generates ammonium salts; treat waste streams as potentially containing ammonia/amides.

References

• Synthesis of Cyclopropanes via PTC

  • Org.[1][2][3][4][5] Synth.1998 , 9, 400.[6] (General method for alkylation of phenylacetonitriles).

  • Source:

• Curtius Rearrangement Protocol

  • Shioiri, T., Ninomiya, K., & Yamada, S. (1972). Diphenylphosphoryl azide. A new convenient reagent for a modified Curtius reaction and for the peptide synthesis. Journal of the American Chemical Society, 94(17), 6203–6205.

  • Source:

• Hydrolysis of Hindered Nitriles

  • Org.[1][2][3][4][5] Synth.1941 , Coll. Vol. 1, 396. (Hydrolysis of p-nitrobenzyl cyanide).

  • Source:

• Properties of 1-Phenylcyclopropanamine Derivatives

  • PubChem Compound Summary for 1-Phenylcyclopropanamine.

  • Source:

Sources

• 1. reddit.com [reddit.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US3542822A - Hydrolysis of nitriles to carboxylic acids - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. rsc.org [rsc.org]

Application Note: Reagents and Protocols for the Cyclopropanation of 4-Nitrostyrene Derivatives

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary & The Electronic Dilemma

Cyclopropanes are privileged pharmacophores in drug development, frequently utilized to lock molecular conformations and enhance metabolic stability. However, the cyclopropanation of 4-nitrostyrene derivatives presents a deceptive synthetic challenge.

While styrene itself readily undergoes cyclopropanation via multiple pathways, the strong electron-withdrawing nature of the para-nitro group significantly depletes the electron density of the pendant alkene. This creates an electronic "no man's land": the alkene is too deactivated to react efficiently with standard electrophilic carbenes (e.g., classical Simmons-Smith reagents), yet it is not electrophilic enough to cleanly undergo nucleophilic cyclopropanation (e.g., Corey-Chaykovsky reactions) without suffering from competitive polymerization.

This application note details the causality behind reagent selection, highlighting why transition-metal-catalyzed diazo transfer is the mandatory route for this substrate, and provides self-validating protocols for successful execution.

Reagent Selection & Causality (E-E-A-T)

To successfully cyclopropanate 4-nitrostyrene, the electronic mismatch between the reagent and the substrate must be overcome.

Why Traditional Methods Fail

• Nucleophilic Ylides (Corey-Chaykovsky Reagent): Dimethylsulfoxonium methylide acts as a nucleophile, making it conceptually ideal for strongly electron-deficient systems like enones. However, the electron withdrawal in 4-nitrostyrene is transmitted through the phenyl ring, making it a weak Michael acceptor. Attempting a Corey-Chaykovsky reaction on 4-nitrostyrene typically fails to yield the desired cyclopropanecarboxylate, resulting instead in unreacted starting material or complex mixtures[1].

• Lithiomethyl Reagents: Alternative nucleophilic methylene donors, such as lithiomethyl trimethylammonium triflate, result in rapid precipitation of polymeric material rather than the desired[2+1] cycloaddition[2].

• Standard Simmons-Smith / Radical Approaches: Using hydrogen-derived electrons with diiodomethane (CH₂I₂) yields extremely poor conversion (e.g., 13% yield) due to the highly deactivated nature of the alkene[3].

The Solution: Highly Tuned Electrophilic Metallocarbenoids

To force the cyclopropanation of 4-nitrostyrene, chemists must rely on the transition-metal-catalyzed decomposition of diazo compounds (e.g., ethyl diazoacetate, EDA).

• Copper(II) Catalysis: Cu(OTf)₂ paired with appropriate ligands (such as chiral BINOL-based borates or bisoxazolines) generates a highly reactive electrophilic metallocarbenoid. The Cu(I)/Cu(II) redox cycle stabilizes the carbene enough to suppress EDA homocoupling (fumarate/maleate formation) while maintaining sufficient electrophilicity to attack the deactivated 4-nitrostyrene, achieving high trans diastereoselectivity[4].

• Iridium(III) Porphyrins: Complexes such as Ir(TTP)CH₃ (TTP = tetratolylporphyrinato) exhibit robust activity for diazo decomposition. While electron-deficient olefins require slightly higher temperatures or longer reaction times compared to electron-rich styrenes, Ir(III) systems successfully drive the cyclopropanation with excellent turnover[5].

Quantitative Efficacy Data

The following table summarizes the stark contrast in reagent efficacy when applied to 4-nitrostyrene.

Reagent / Catalyst System	Methylene / Carbene Source	Yield (%)	Diastereoselectivity (trans:cis)	Mechanistic Outcome	Ref
Cu(OTf)₂ / BINOL-Borate	Ethyl Diazoacetate (EDA)	>80%	92:8	Successful[2+1] Cycloaddition	[4]
Ir(TTP)CH₃	Ethyl Diazoacetate (EDA)	85%	~78:22	Successful[2+1] Cycloaddition	[5]
Ir(III) / H₂	Diiodomethane (CH₂I₂)	13%	N/A	Poor Conversion (Electronic Mismatch)	[3]
Lithiomethyl triflate	Lithiomethyl trimethylammonium	0%	N/A	Rapid Polymerization	[2]
Dimethylsulfoxonium methylide	Trimethylsulfoxonium Iodide	0%	N/A	Reaction Failure / No Desired Product	[1]

Mechanistic Pathway Visualization

Mechanistic divergence in 4-nitrostyrene cyclopropanation based on reagent electronic properties.

Validated Experimental Protocols

Protocol A: Copper-Catalyzed Electrophilic Cyclopropanation

Objective: Synthesis of ethyl 2-(4-nitrophenyl)cyclopropane-1-carboxylate.

• Catalyst Preparation: In a glovebox or under a strict argon atmosphere, dissolve Cu(OTf)₂ (5 mol%) and the selected ligand (e.g., chiral BINOL-borate or BOX ligand, 6 mol%) in anhydrous dichloromethane (DCM).

  • Causality: Trace moisture severely deactivates the Lewis acidic copper center, leading to stalled reactions.

• Complexation Check: Stir the mixture for 1 hour at room temperature.

  • Self-Validation: A distinct color change (typically to a deep blue or green, depending on the ligand) confirms the formation of the active catalytic complex.

• Substrate Addition: Add 4-nitrostyrene (1.0 equiv) to the active catalyst solution and stir for 5 minutes to ensure homogeneity.

• Carbene Generation (Critical Step): Dilute Ethyl Diazoacetate (EDA, 1.2 equiv) in anhydrous DCM (1 M solution). Using a syringe pump, add the EDA solution dropwise to the reaction mixture over a period of 2 to 4 hours.

  • Causality: Slow addition keeps the steady-state concentration of EDA extremely low. This suppresses the bimolecular homocoupling of EDA (which forms diethyl maleate/fumarate) and forces the metallocarbenoid to react with the deactivated 4-nitrostyrene.

  • Self-Validation: Observe steady effervescence (N₂ gas evolution) in the reaction flask. This is the primary visual confirmation that the diazo compound is actively decomposing into the metallocarbenoid.

• Completion & Workup: Stir for an additional 12 hours. Monitor the reaction via TLC (Hexanes/EtOAc, UV detection at 254 nm is highly sensitive for the nitroaromatic moiety). Once complete, filter the mixture through a short pad of silica to remove the copper catalyst, concentrate under reduced pressure, and purify via flash column chromatography.

Protocol B: Iridium(III) Porphyrin-Catalyzed Cyclopropanation

Objective: Robust, high-turnover cyclopropanation using Ir(TTP)CH₃.

• Reaction Setup: To a flame-dried Schlenk flask under N₂, add 4-nitrostyrene (1.0 equiv) and Ir(TTP)CH₃ (0.5 mol%). Dissolve in deoxygenated DCM.

  • Causality: Porphyrin complexes can be sensitive to dissolved oxygen, which may initiate unwanted competitive oxidation pathways.

• Temperature Control: Maintain the reaction at room temperature (20–25 °C).

  • Causality: While electron-rich styrenes can be cyclopropanated at -78 °C to maximize trans selectivity, the deactivated nature of 4-nitrostyrene requires higher thermal energy to achieve acceptable conversion rates[5].

• Reagent Addition: Add EDA (1.1 equiv) slowly via a syringe pump over 1 hour.

  • Self-Validation: Monitor the disappearance of the diazo peak via in-situ IR spectroscopy (~2100 cm⁻¹) or visually confirm continuous N₂ bubbling.

• Isolation: Upon cessation of gas evolution, concentrate the reaction mixture and purify directly via silica gel chromatography to isolate the trans-enriched cyclopropane.

References

• Title: Chiral BINOL-Based Borate Counterions: From Cautionary Tale on Anion Stability to Enantioselective Cu-Catalyzed Cyclopropanation. Source: Royal Society of Chemistry.4

• Title: Olefin Cyclopropanation Catalyzed by Iridium(III) Porphyrin Complexes. Source: Iowa State University Digital Repository / Organometallics. 5

• Title: Cyclopropanation Using Electrons Derived from Hydrogen: Reaction of Alkenes and Hydrogen without Hydrogenation. Source: JACS Au / ACS Publications.3

• Title: Cyclopropanation of styrenes and stilbenes using lithiomethyl trimethylammonium triflate as methylene donor. Source: Royal Society of Chemistry. 2

• Title: Methods for the synthesis of donor-acceptor cyclopropanes. Source: ResearchGate / Russian Chemical Reviews. 1

Sources

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rsc.org [rsc.org]
• 5. dr.lib.iastate.edu [dr.lib.iastate.edu]

Application Note: Optimized Reductive Amination Methods for Cyclopropanamine Synthesis

Executive Summary & Strategic Value

The cyclopropylamine moiety is a privileged pharmacophore in modern drug discovery (e.g., Ciprofloxacin, Prasugrel, Tasimelteon). Its incorporation often improves metabolic stability by blocking cytochrome P450 oxidation sites and enhances potency by restricting conformational freedom.

However, the synthesis of N-cyclopropylamines via reductive amination presents unique challenges compared to acyclic amines:

• Steric Strain: The Walsh orbitals of the cyclopropane ring create unique electronic effects, but the steric bulk adjacent to the nitrogen can retard imine formation.

• Nucleophilicity: While cyclopropylamine is a competent nucleophile, the resulting secondary amine is prone to over-alkylation if stoichiometry is not managed.

• Stability: The cyclopropane ring is generally stable to borohydride reduction, but can be sensitive to aggressive Lewis acids or catalytic hydrogenation conditions that favor ring opening (hydrogenolysis).

This guide details three optimized protocols ranging from standard high-throughput methods to specialized techniques for sterically hindered substrates.

Method Selection Guide

Select the appropriate protocol based on your carbonyl substrate and available reagents.

Figure 1: Decision tree for selecting the optimal reductive amination protocol.

Protocol A: Standard STAB Method (Aldehydes)

Best for: Unhindered aldehydes, high-throughput library synthesis. Reagent: Sodium Triacetoxyborohydride (

) Mechanism: Direct reductive amination.[1] is mild and allows the aldehyde to coexist with the amine, reducing the imine selectively upon formation.

Materials

• Amine: Cyclopropylamine (1.0 – 1.2 equiv)[2]

• Carbonyl: Aldehyde (1.0 equiv)[2][3]

• Reductant: Sodium Triacetoxyborohydride (1.4 – 1.6 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous)

• Additive: Acetic Acid (AcOH) (1.0 – 2.0 equiv)

Step-by-Step Procedure

• Preparation: In a flame-dried reaction vial equipped with a stir bar, dissolve the Aldehyde (1.0 mmol) in DCE (4.0 mL, 0.25 M).

• Amine Addition: Add Cyclopropylamine (1.1 mmol).

  • Note: If the amine is a salt (e.g., HCl salt), add 1.1 equiv of Triethylamine (

    ) to liberate the free base.

• Acidification: Add Acetic Acid (1-2 drops or 1.0 equiv).

  • Critical: The pH should be slightly acidic (~pH 5-6) to catalyze imine formation without protonating the amine entirely.

• Reductant Addition: Add

  (1.5 mmol) in a single portion.

  • Observation: Mild effervescence may occur.

• Reaction: Stir at room temperature (20-25°C) for 2–16 hours. Monitor by LCMS for disappearance of aldehyde and appearance of product (M+1).

• Quench: Quench by adding saturated aqueous

  (5 mL). Stir vigorously for 15 minutes until gas evolution ceases.

• Workup: Extract with DCM (

  ). Wash combined organics with brine, dry over , and concentrate.

Validation Criteria:

• Conversion: >95% consumption of aldehyde.

• Selectivity: <5% dialkylated byproduct (tertiary amine). If dialkylation is observed, reduce the amount of excess carbonyl or switch to Method B (stepwise).

Protocol B: Titanium(IV) Mediated (Ketones & Hindered Systems)

Best for: Ketones, electron-deficient amines, or sterically crowded systems. Reagent: Titanium(IV) Isopropoxide (

) followed by .[1][4] Mechanism: acts as a Lewis acid to activate the carbonyl and, crucially, as a water scavenger to drive the equilibrium toward the imine/enamine species before reduction.

Materials

• Amine: Cyclopropylamine (1.2 – 1.5 equiv)

• Carbonyl: Ketone (1.0 equiv)[3]

• Lewis Acid: Titanium(IV) isopropoxide (1.5 – 2.0 equiv)

• Reductant: Sodium Borohydride (

  ) (1.5 equiv)

• Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH)[5]

Step-by-Step Procedure

• Complexation: In a dried flask under

  , combine the Ketone (1.0 mmol) and Cyclopropylamine (1.5 mmol).

• Lewis Acid Addition: Add

  (neat, 2.0 mmol) via syringe.

  • Caution:

    is moisture sensitive. Use typical air-free techniques.

• Imine Formation: Stir the neat mixture or concentrated solution (if solid) at room temperature for 4–8 hours.

  • Optimization: For extremely hindered ketones, mild heating (40-50°C) may be required during this step.

• Dilution: Dilute the viscous mixture with absolute Ethanol (5 mL).

• Reduction: Cool the flask to 0°C. Add

  (1.5 mmol) portion-wise. Caution: Exothermic with gas evolution.

• Stir: Allow to warm to room temperature and stir for 2 hours.

• Hydrolysis (Critical Step): Quench by adding 2M aqueous

  (or water, though ammonia helps solubilize Ti salts) (2 mL). A heavy white precipitate ( ) will form.

• Filtration: Dilute with EtOAc or DCM. Filter the slurry through a pad of Celite to remove titanium salts. Wash the pad thoroughly.[6]

• Workup: The filtrate is washed with brine, dried (

  ), and concentrated.

Figure 2: Mechanistic workflow of Titanium-mediated reductive amination.

Protocol C: Cyclopropanone Equivalents (Reverse Disconnection)

Best for: Installing a cyclopropyl group onto a complex amine (where cyclopropylamine is not the starting material). Reagent: [(1-Ethoxycyclopropyl)oxy]trimethylsilane or 1-Ethoxycyclopropanol. Concept: Cyclopropanone is unstable. Its hemiacetal or silyl-protected hemiacetal acts as a "masked" cyclopropanone that releases the ketone in situ for reductive amination.

Materials

• Amine: Primary or Secondary Amine Substrate (1.0 equiv)

• Reagent: [(1-Ethoxycyclopropyl)oxy]trimethylsilane (1.5 equiv)

• Reductant:

  (Sodium Cyanoborohydride) (1.5 equiv)

• Solvent: Methanol (MeOH) with 1% Acetic Acid

Step-by-Step Procedure

• Solution A: Dissolve the Amine (1.0 mmol) in MeOH (5 mL) containing Acetic Acid (50 µL).

• Reagent Addition: Add [(1-Ethoxycyclopropyl)oxy]trimethylsilane (1.5 mmol) and

  (1.5 mmol).

• Reflux: Heat the mixture to reflux (65°C) for 3–6 hours.

  • Mechanism:[4][6][7] The acidic methanol deprotects the silyl ether, generating the ethyl hemiacetal of cyclopropanone, which exists in equilibrium with cyclopropanone. The amine intercepts this species to form the iminium ion, which is reduced.

• Quench: Cool to room temperature. Add 1N NaOH to adjust pH to >10.

• Workup: Extract with DCM. Wash with brine.

  • Safety Note:

    generates cyanide. All aqueous waste must be treated with bleach (sodium hypochlorite) before disposal.

Critical Process Parameters (CPPs) & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Conversion (Method A)	Wet solvent or insufficient acid catalyst.	Ensure DCE is anhydrous. Increase AcOH to 2.0 equiv.
Low Conversion (Method B)	Incomplete imine formation.	Increase time of Ti-complexation step. Heat to 50°C before adding borohydride.
Dialkylation (Method A)	Reductant too active or excess aldehyde.	Switch to Stepwise Method: Form imine in MeOH for 2h, then add .
Emulsion during Workup	Titanium salts (Method B).	Use Celite filtration before phase separation. Wash Celite with copious EtOAc.
Ring Opening	Hydrogenolysis (if using Pd/C).	Avoid catalytic hydrogenation. Stick to Borohydride reagents.[1][8]

References

• Abdel-Magid, A. F., et al. (1996).[1][8][9][10] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry.

• Mattson, R. J., et al. (1990).[1] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[1] The Journal of Organic Chemistry.

• Barney, C. L., et al. (2011). "A convenient synthesis of N-cyclopropylamines via reductive amination."[2] Tetrahedron Letters. (Demonstrates Ti-mediated specificity for cyclopropylamines).

• Kulinkovich, O. G. (2003). "Alkylation of carboxylic acid derivatives with dialkoxytitanacyclopropane reagents." Russian Chemical Bulletin. (Source for cyclopropanone equivalent chemistry).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. designer-drug.com [designer-drug.com]
• 5. Titanium(IV)isopropoxide reductive amination , Hive Novel Discourse [chemistry.mdma.ch]
• 6. fishersci.com [fishersci.com]
• 7. lobachemie.com [lobachemie.com]
• 8. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 9. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 10. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

High-Yield N-Functionalization of 1-(4-Nitrophenyl)cyclopropanamine: Protocols for Amide Coupling and Reductive Amination

Target Audience: Medicinal Chemists, Process Scientists, and Drug Discovery Professionals Compound Focus: 1-(4-Nitrophenyl)cyclopropanamine (CAS: 886366-56-9)

Executive Summary & Mechanistic Rationale

1-(4-Nitrophenyl)cyclopropanamine is a pivotal building block in modern medicinal chemistry, frequently utilized in the design of kinase inhibitors (such as IRAK4 inhibitors)[1] and monoamine oxidase (MAO) modulators. Structurally, the molecule presents a unique challenge: the primary amine is situated on a fully substituted

-carbon (C1 of the cyclopropane ring), rendering it highly sterically hindered. Furthermore, the inherent strain of the cyclopropane ring (with bond angles compressed to ~60°)[2] and the presence of a highly reducible 4-nitroarene moiety demand strict chemoselectivity during N-functionalization.

Causality in Reaction Design:

• N-Acylation (Amide Formation): Standard carbodiimide coupling agents (e.g., EDC, DCC) often fail or provide low yields due to the steric bulk of the quaternary-like cyclopropyl center. To overcome this, uronium-based coupling agents like HATU are required. HATU generates a highly reactive 7-aza-HOBt (HOAt) active ester, where the neighboring pyridine nitrogen accelerates aminolysis via intramolecular hydrogen bonding, effectively driving the acylation of hindered amines.

• N-Alkylation (Reductive Amination): Direct alkylation with alkyl halides is prone to over-alkylation and poor yields.[3] Reductive amination is the superior strategy. However, strong reducing agents (e.g.,

  , , or catalytic hydrogenation) will inadvertently reduce the 4-nitro group to an aniline.[4] Sodium triacetoxyborohydride (STAB) is the optimal hydride source; its electron-withdrawing acetate groups attenuate its reducing power, allowing for the selective reduction of the intermediate iminium ion without degrading the nitro group or inducing cyclopropane ring-opening.[4]

Comparative Functionalization Strategies

The following table summarizes the quantitative and qualitative parameters for the two primary N-functionalization pathways.

Parameter	N-Acylation (Amide Coupling)	Reductive Amination (N-Alkylation)
Reagents	Carboxylic Acid, HATU, DIPEA	Aldehyde/Ketone, (STAB)
Solvent System	Anhydrous DMF or DCM	Anhydrous DCE (with AcOH catalyst)
Temperature	0 °C Room Temperature	Room Temperature
Reaction Time	2 – 4 hours	12 – 24 hours
Chemoselectivity	Excellent (Nitro group & ring intact)	Excellent (Nitro group & ring intact)
Typical Yields	80% – 95%	65% – 85%
Risk Profile	Low (Mono-acylation is standard)	Low (STAB prevents over-alkylation)

Functionalization Workflow

Caption: Decision matrix for the chemoselective N-functionalization of 1-(4-Nitrophenyl)cyclopropanamine.

Detailed Experimental Protocols

Protocol A: Chemoselective N-Acylation (Amide Bond Formation)

This protocol utilizes HATU to overcome the steric hindrance of the

-tertiary amine center while maintaining mild conditions to preserve the nitroarene.

Materials:

• 1-(4-Nitrophenyl)cyclopropanamine (1.0 mmol)

• Target Carboxylic Acid (1.1 mmol)

• HATU (1.2 mmol)

• N,N-Diisopropylethylamine (DIPEA) (3.0 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (5.0 mL)

Step-by-Step Procedure:

• Pre-Activation: In an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve the target carboxylic acid (1.1 mmol) in anhydrous DMF (5.0 mL) under an inert argon atmosphere.

• Active Ester Formation: Add HATU (1.2 mmol) followed by DIPEA (3.0 mmol). Stir the mixture at room temperature for 15–20 minutes. The solution will typically turn a pale yellow as the highly reactive HOAt ester forms.

• Amine Addition: Cool the reaction mixture to 0 °C using an ice bath. Add 1-(4-Nitrophenyl)cyclopropanamine (1.0 mmol) dropwise (if in solution) or in small solid portions.

• Coupling: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 to 4 hours. Monitor the disappearance of the starting amine via LC-MS or TLC (typically 50% EtOAc in Hexanes).

• Quench & Extraction: Dilute the reaction with Ethyl Acetate (20 mL) and quench with saturated aqueous

  (10 mL). Separate the layers and extract the aqueous phase with EtOAc ( mL).

• Washing (Critical Step): Wash the combined organic layers with 5% aqueous LiCl (

  mL) to effectively remove residual DMF, followed by brine (10 mL).

• Isolation: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure. Purify the crude product via silica gel flash chromatography to yield the pure N-acyl derivative.

Protocol B: Mild Reductive Amination

This protocol leverages STAB to execute a highly chemoselective reductive amination, avoiding the reduction of the sensitive 4-nitro group.[4]

Materials:

• 1-(4-Nitrophenyl)cyclopropanamine (1.0 mmol)

• Target Aldehyde or Ketone (1.1 mmol)

• Sodium triacetoxyborohydride (STAB) (1.5 mmol)

• Glacial Acetic Acid (1.0 mmol)

• Anhydrous 1,2-Dichloroethane (DCE) (5.0 mL)

Step-by-Step Procedure:

• Imine Condensation: In a flame-dried flask under nitrogen, dissolve 1-(4-Nitrophenyl)cyclopropanamine (1.0 mmol) and the target carbonyl compound (1.1 mmol) in anhydrous DCE (5.0 mL).

• Acid Catalysis: Add glacial acetic acid (1.0 mmol). Because the amine is sterically hindered, acid catalysis is strictly required to drive the dehydration of the hemiaminal intermediate into the iminium ion. Stir at room temperature for 2 hours.

• Hydride Transfer: Cool the mixture to 0 °C. Add STAB (1.5 mmol) portion-wise. STAB is a mild hydride donor that requires the activated iminium species to react, ensuring the nitro group remains untouched.[4]

• Reduction: Allow the reaction to warm to room temperature and stir for 12–24 hours.

• Workup: Carefully quench the reaction by adding saturated aqueous

  dropwise until gas evolution ceases and the pH reaches ~8.

• Extraction: Extract the aqueous mixture with Dichloromethane (DCM) (

  mL). Wash the combined organic layers with brine, dry over anhydrous , filter, and concentrate.

• Purification: Purify the resulting secondary amine via column chromatography (using a DCM/MeOH gradient with 1%

  to prevent streaking of the basic amine).

Mechanistic Pathway of Reductive Amination

Caption: Mechanistic pathway of reductive amination utilizing STAB to selectively reduce the iminium ion while preserving the nitro group.

References

• United States Patent - Googleapis.
• Benchchem Title: Application Notes and Protocols: Incorporation of Cyclopropylamine-d5 in Medicinal Chemistry Synthesis Source: Benchchem URL
• Longdom Publishing Title: Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications Source: Longdom Publishing URL
• ACS Publications Title: Palladium-Catalyzed Monoarylation of Cyclopropylamine Source: The Journal of Organic Chemistry URL

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. longdom.org [longdom.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Chemoselective Reduction of 1-(4-Nitrophenyl)cyclopropanamine to Diamine Precursors

Executive Summary

This application note details the high-fidelity synthesis of 1-(4-aminophenyl)cyclopropan-1-amine from its nitro precursor, 1-(4-nitrophenyl)cyclopropanamine .[1]

The reduction of a nitro group in the presence of a strained 1-arylcyclopropylamine motif presents a specific chemoselectivity challenge. Standard catalytic hydrogenation conditions (e.g., high-pressure

, Pd/C, elevated temperatures) pose a significant risk of hydrogenolysis , leading to ring-opening and the formation of acyclic alkyl anilines.

This guide prioritizes chemoselective protocols that preserve the cyclopropane ring while quantitatively reducing the nitro moiety. We present three validated methodologies, ranked by selectivity and scalability, to support researchers in medicinal chemistry and process development.

Scientific Background & Mechanistic Challenges[2]

The Substrate Challenge

The target substrate contains a benzylic cyclopropane ring. In 1-arylcyclopropanamines, the cyclopropane ring is geminally substituted with an amine and an aryl group.[1] This quaternary center creates significant steric strain and electronic activation.

• Target Reaction: Nitro (

  ) Amine ( ).[1]

• Competing Side Reaction: Hydrogenolytic ring cleavage (C-C bond rupture) yielding propyl or isopropyl derivatives.

Mechanistic Pathway

The reduction of the nitro group proceeds through a stepwise deoxygenation cascade:

• Nitro (

  )

• Nitroso (

  )

• Hydroxylamine (

  )

• Amine (

  )

The critical control point is preventing the metal catalyst (specifically Pd or Pt) from inserting into the strained benzylic C-C bond of the cyclopropane ring during the final stages of reduction.

Reaction Pathway Diagram

Figure 1: Reaction cascade illustrating the critical bifurcation between the desired diamine and ring-opened byproducts.

Experimental Protocols

Protocol A: Iron-Catalyzed Transfer Hydrogenation (Recommended)

Best for: High chemoselectivity, preserving sensitive rings, gram-scale synthesis. Mechanism:

catalyzed hydrazine decomposition generates diimide/active hydrogen species in situ, reducing the nitro group under mild conditions without pressurization.

Reagents & Equipment[2][3][4][5][6][7][8][9]

• Substrate: 1-(4-Nitrophenyl)cyclopropanamine (1.0 eq)

• Reductant: Hydrazine Hydrate (

  ) (5.0 - 10.0 eq)[1]

• Catalyst:

  (0.05 eq) + Activated Carbon (100 wt% relative to Fe)[1]

• Solvent: Ethanol (Abs.) or Methanol[5]

• Setup: 3-neck round bottom flask, reflux condenser, addition funnel.

Step-by-Step Procedure

• Preparation: In a reaction flask, dissolve the nitro-substrate (e.g., 10 mmol) in Ethanol (50 mL).

• Catalyst Activation: Add Activated Carbon (0.5 g) and

  (0.5 mmol, ~135 mg). Heat the mixture to 50°C.

• Addition: Add Hydrazine Hydrate (50 mmol) dropwise over 20 minutes. Caution: Exothermic reaction with gas evolution (

  ).

• Reflux: Heat the mixture to mild reflux (70-80°C) for 2–4 hours.

• Monitoring: Monitor by TLC (System: DCM/MeOH 9:1) or LC-MS.[4][6] Look for the disappearance of the nitro peak and appearance of the highly polar diamine.

• Workup:

  • Cool to room temperature.[4][8][10]

  • Filter the mixture through a Celite pad to remove the Fe/Carbon catalyst. Wash the pad with Ethanol.[4]

  • Concentrate the filtrate under reduced pressure.[4][6]

  • Purification: The residue is often pure enough. If necessary, recrystallize from Ethanol/Ether or purify via flash chromatography (Amine-functionalized silica is recommended to avoid tailing).

Protocol B: Iron/Ammonium Chloride Reduction (Robust)

Best for: Crude substrates, tolerance to moisture/air, avoiding transition metals entirely.[1] Mechanism: Single electron transfer (SET) from zero-valent Iron.

Reagents

• Substrate: 1.0 eq

• Reductant: Iron Powder (325 mesh, 5.0 eq)

• Electrolyte: Ammonium Chloride (

  ) (5.0 eq)[1]

• Solvent: Ethanol / Water (4:1 ratio)

Step-by-Step Procedure

• Dissolution: Dissolve substrate (10 mmol) in Ethanol (40 mL).

• Activation: Dissolve

  (50 mmol) in Water (10 mL) and add to the ethanol solution.

• Reduction: Add Iron powder (50 mmol) in one portion.

• Reaction: Vigorously stir at reflux (80°C) for 1–3 hours. Vigorous stirring is critical to prevent iron clumping.

• Workup:

  • Hot filtration through Celite is required to remove iron oxide sludge.

  • Basify the filtrate to pH > 10 using 1M NaOH (to ensure the diamine is in the free base form).

  • Extract with Ethyl Acetate (3x).

  • Dry over

    and concentrate.

Protocol C: Catalytic Hydrogenation (Pd/C) - Strict Control Required

Best for: Industrial scale-up, clean workup (filtration only). Risk: High risk of ring opening if temperature/pressure is uncontrolled.

Reagents

• Catalyst: 5% Pd/C (sulfided or poisoned variants preferred to reduce activity).

• Solvent: Methanol or Ethyl Acetate.

• Hydrogen Source:

  balloon (1 atm). Do not use high pressure.

Step-by-Step Procedure

• Safety: Purge flask with Nitrogen.

• Loading: Add substrate (10 mmol) and Methanol (50 mL). Add Pd/C (5 wt% loading relative to substrate).

• Hydrogenation: Switch atmosphere to

  (balloon).

• Temperature Control: Stir at Room Temperature (20–25°C) .

  • Critical: Do NOT heat. Heating >40°C significantly increases the rate of cyclopropane hydrogenolysis.

• Monitoring: Check LC-MS every 30 minutes. Stop immediately upon consumption of starting material.

• Workup: Filter through Celite under Nitrogen atmosphere. Concentrate filtrate.[6]

Analytical Validation & QC

To confirm the integrity of the cyclopropane ring post-reduction, analyze the 1H NMR carefully.

Feature	1-(4-Nitrophenyl)cyclopropanamine	1-(4-Aminophenyl)cyclopropanamine (Product)	Ring-Opened Byproduct (Propyl)
Aromatic Region	2 Doublets (AA'BB'), ~8.1 & 7.5 ppm	2 Doublets, Upfield Shift (~6.9 & 6.5 ppm)	2 Doublets
Cyclopropane	Multiplets at 0.8 – 1.5 ppm (4H)	Multiplets at 0.8 – 1.2 ppm (4H)	Absent
Alkyl Signals	N/A	N/A	Methyl triplet (~0.9 ppm), sextet
Amine ( )	Broad singlet (~2.0 ppm)	Two broad singlets (Aliphatic & Aromatic)	Two broad singlets

Key QC Check: Ensure the integration of the high-field region (0.8–1.2 ppm) corresponds to 4 protons. Loss of these signals indicates ring opening.

Workflow Logic Diagram

Figure 2: Decision matrix for selecting the optimal reduction strategy based on scale and purity requirements.

References

• Hou, S., et al. (2016).[4] "Synthesis of 3-(4-aminophenyl) cyclopropane-1, 1,2,2-tetracarbonitrile." Atlantis Press.[4] (Demonstrates Fe/Hydrazine method for sensitive cyclopropanes).

• Organic Chemistry Portal. "Reduction of Nitro Compounds." (General review of chemoselective nitro reduction methods).

• BenchChem. "A Mechanistic Guide to Nitro Group Reduction." (Comparative analysis of Hydrogenation vs Metal-mediated reduction).

• Milligan, J. A., et al. (2018).[11] "An annulation process for the construction of 1,1-disubstituted cyclopropanes."[11] Org.[8][11] Lett. (Context on cyclopropane stability and synthesis).

Sources

• 1. CN114516849A - A kind of synthetic method of 1-(4-aminophenyl)-4-(4-hydroxyphenyl) piperazine - Google Patents [patents.google.com]
• 2. Synthesis method of 1-(4-aminophenyl)-4-(4-hydroxyphenyl) piperazine - Eureka | Patsnap [eureka.patsnap.com]
• 3. JP3418725B2 - Simple method for producing 1,1-bis (4-aminophenyl) ethane - Google Patents [patents.google.com]
• 4. atlantis-press.com [atlantis-press.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. ir.canterbury.ac.nz [ir.canterbury.ac.nz]
• 8. organic-chemistry.org [organic-chemistry.org]
• 9. Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 10. US6790993B1 - 1,1-bis(4-aminophenyl)-3-alkylcyclohexanes and method of preparation thereof - Google Patents [patents.google.com]
• 11. Cyclopropane synthesis [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Handling &amp; Stability of 1-(4-Nitrophenyl)cyclopropanamine

Welcome to the Application Scientist Support Portal. Handling highly strained ring systems like 1-arylcyclopropylamines requires precise environmental control. 1-(4-Nitrophenyl)cyclopropanamine presents a unique stability paradox: its cyclopropane ring is theoretically susceptible to electrophilic cleavage, yet the strongly electron-withdrawing 4-nitro substituent provides remarkable kinetic stability under mild acidic conditions.

This guide provides mechanistic insights, troubleshooting workflows, and self-validating protocols to ensure the integrity of your compound during synthesis, workup, and formulation.

Part 1: Mechanistic FAQs

Q1: Why does 1-(4-nitrophenyl)cyclopropanamine exhibit different stability profiles in dilute vs. concentrated acidic media? A1: The stability is dictated by the molecule's protonation state and the activation energy required for C-C bond cleavage. In dilute or mild acids (pH 2–6), the primary aliphatic amine rapidly protonates to form a stable ammonium salt. This initial protonation actually protects the molecule from further degradation. However, in strongly acidic media (e.g., superacids or concentrated HCl with heat), the cyclopropane ring itself can undergo protonation, leading to a highly reactive dicationic superelectrophile[1]. This triggers protolytic ring cleavage, typically at the distal (C2-C3) bond, forming acyclic degradants.

Q2: How does the 4-nitro substituent influence acid stability compared to other 1-arylcyclopropylamines? A2: The causality lies in electronic effects. Acid-catalyzed ring-opening of cyclopropylamines proceeds via a transition state that develops partial positive charge on the cyclopropane carbons. The strongly electron-withdrawing 4-nitro group (-I, -M effects) severely destabilizes any adjacent carbocation character. Consequently, 1-(4-nitrophenyl)cyclopropanamine is significantly more resistant to electrophilic ring-opening than electron-rich analogs (e.g., 4-methoxyphenyl derivatives), requiring much harsher conditions to force the degradation pathway[2].

Q3: What are the primary degradation products in strongly acidic conditions? A3: When forced degradation occurs, the electrophilic cleavage of the cyclopropane ring in aqueous acid typically yields substituted propanones (via hydrolysis of the intermediate iminium/carbocation) or allylic amines, depending on the exact nucleophile present in the microenvironment and the specific salt selection[3].

Part 2: Troubleshooting Guide

Issue 1: Unexpected ring-opening during the acidic workup of a reaction mixture.

• Root Cause: Localized pH extremes (pH < 1) or exothermic spikes during the acidification step provide the activation energy required to overcome the stabilizing effect of the 4-nitro group.

• Solution: Always use dilute, buffered acids (e.g., 1M HCl or 10% citric acid) and maintain the internal reaction temperature below 20°C. Refer to the decision matrix diagram below.

Issue 2: Poor recovery or purity of the free base after salt formation.

• Root Cause: Microenvironmental pH modulation issues or prolonged exposure to unbuffered aqueous acids leading to slow hydrolytic degradation[3].

• Solution: Isolate the salt in anhydrous organic solvents (e.g., ethereal HCl) rather than aqueous media to prevent hydrolysis of the strained ring.

Part 3: Visualizations

Mechanistic logic of 1-(4-Nitrophenyl)cyclopropanamine stability and degradation in acidic media.

Decision matrix for safe acidic workup and salt formation of cyclopropylamines.

Part 4: Quantitative Data Summary

pH Range	Acidic Medium	Temperature	Estimated Half-Life ( )	Primary Structural Outcome
pH 4.0 - 6.0	Acetic Acid / Citric Acid	20°C - 25°C	> 2 Years	Stable Ammonium Salt
pH 1.0 - 2.0	0.1 N HCl (Aqueous)	20°C - 25°C	> 6 Months	Stable Ammonium Salt
pH 1.0 - 2.0	0.1 N HCl (Aqueous)	60°C (Stress)	~ 14 Days	Slow Hydrolytic Ring-Opening
pH < 0	Triflic Acid (Superacid)	20°C - 25°C	< 1 Hour	Rapid Dicationic Ring Cleavage

Part 5: Self-Validating Experimental Protocols

Protocol 1: Controlled HCl Salt Formation (Anhydrous)

Objective: Convert the free base to a stable hydrochloride salt without triggering acid-catalyzed ring opening.

• Step 1: Dissolution. Dissolve 1.0 g of 1-(4-Nitrophenyl)cyclopropanamine free base in 20 mL of anhydrous methyl tert-butyl ether (MTBE) at 20°C.

  • Validation Checkpoint 1: The solution must be completely clear and pale yellow. Any turbidity indicates moisture or insoluble impurities; filter through a 0.22 µm PTFE syringe filter before proceeding.

• Step 2: Acidification. Cool the solution to 0–5°C using an ice bath. Dropwise, add 1.05 equivalents of 2M HCl in diethyl ether under continuous stirring.

  • Validation Checkpoint 2: Immediate formation of a white, crystalline precipitate validates successful salt formation. If the precipitate appears gummy or "oils out," the addition rate was too fast, causing a localized exothermic spike.

• Step 3: Isolation. Stir for 30 minutes at 0°C, then vacuum filter the precipitate. Wash with 2 x 5 mL of cold anhydrous MTBE. Dry under vacuum at 30°C for 4 hours.

  • Validation Checkpoint 3: Dissolve a 1 mg sample in D₂O for ¹H-NMR. The cyclopropane protons should appear as distinct multiplets between 1.0–1.8 ppm. The absence of these peaks or the appearance of new vinylic/methyl peaks indicates ring-opening degradation.

Protocol 2: Acid Stress Testing (Forced Degradation)

Objective: Establish the degradation kinetics of the cyclopropylamine under extreme acidic conditions for analytical method validation[3].

• Step 1: Sample Preparation. Prepare a 1.0 mg/mL solution of the compound in a diluent of 50:50 Water:Acetonitrile containing 0.1 N HCl (pH ~1).

  • Validation Checkpoint 1: Analyze an aliquot immediately via HPLC-UV (t=0). The parent peak must account for >99% of the total area. This validates baseline purity before stress is applied.

• Step 2: Thermal Stress. Transfer the solution to a sealed amber glass vial and incubate in a thermomixer at 60°C.

• Step 3: Kinetic Sampling. Withdraw 100 µL aliquots at t=4h, t=8h, and t=24h. Immediately quench the aliquots by neutralizing with an equivalent volume of 0.1 N NaOH to halt degradation.

  • Validation Checkpoint 2: Analyze quenched samples via LC-MS. The mass balance (Sum of Parent Peak Area + Degradant Peak Areas) must be ≥ 95% relative to the t=0 injection. A mass balance <95% indicates secondary degradation into volatile or non-UV-absorbing compounds, requiring adjustment of the stress conditions.

Part 6: References

1.[3] Campbell, J. M., Lee, M., Clawson, J., et al. "The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine." Journal of Pharmaceutical Sciences, 2019.[Link] 2.[1] Nilsson Lill, S. O., Naredla, R. R., Zielinski, M. E., et al. "Dicationic Ring-Opening Reactions of trans-2-Phenylcyclopropylamine·HCl: Electrophilic Cleavage of the Distal (C2–C3) Bond of Cyclopropanes." The Journal of Organic Chemistry, 2013.[Link] 3.[2] Xu, P.-C., Qian, S., Meng, X., et al. "Electrochemical Ring-Opening of Cyclopropylamides with Alcohols toward the Synthesis of 1,3-Oxazines." Organic Letters, 2024.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Electrochemical Ring-Opening of Cyclopropylamides with Alcohols toward the Synthesis of 1,3-Oxazines [organic-chemistry.org]
• 3. The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing byproduct formation during Hofmann rearrangement protocols

Status: Operational | Tier: Level 3 Technical Support Subject: Minimizing Byproduct Formation (Urea/Hydrolysis) in Amide-to-Amine Conversions

Executive Diagnostic: Select Your Protocol

Before proceeding, identify your substrate's constraints. The classical Br2/NaOH method is rarely the optimal choice for high-value intermediates due to urea formation and lack of chemoselectivity.

Use the decision matrix below to select the correct workflow:

Figure 1: Decision matrix for selecting the optimal rearrangement protocol based on substrate electronics and steric environment.

The Core Problem: The Urea Trap

The most persistent byproduct in Hofmann rearrangements is the N,N'-disubstituted urea . This occurs when the reaction "outruns" itself: the newly formed amine product acts as a nucleophile, attacking the remaining isocyanate intermediate.

Mechanism of Failure:

• Amide

  Isocyanate (Slow)

• Isocyanate

  Amine (Fast)

• FAILURE MODE: Amine + Isocyanate

  Urea (Very Fast)

Solution: The Carbamate Trap (Protocol A)

Instead of hydrolyzing the isocyanate immediately with water, we trap it with methanol to form a stable methyl carbamate. This prevents the amine from existing in the presence of the isocyanate.

Protocol A: NBS/DBU Modified Hofmann (Keillor Method) Best for: High-value substrates, preventing urea, acid-sensitive groups.

Reagents:

• Substrate: Primary Amide (1.0 equiv)

• Oxidant: N-Bromosuccinimide (NBS) (1.1 equiv)

• Base: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (2.2 equiv)

• Solvent: Methanol (anhydrous)

Step-by-Step Methodology:

• Charge: Dissolve the primary amide in anhydrous methanol (0.1 M concentration).

  • Why? High dilution favors intramolecular rearrangement over intermolecular urea formation.

• Add NBS: Add NBS in one portion under inert atmosphere (Ar/N2).

• Add Base (The Trigger): Add DBU dropwise over 10 minutes.

  • Checkpoint: The solution should turn yellow/orange.[1] An exotherm is expected; maintain temp < 30°C.

• Reaction: Stir at room temperature for 15–30 minutes followed by heating to reflux (65°C) for 20 minutes.

  • Mechanistic Insight: DBU acts as a dual activator—it promotes the formation of the N-bromoamide and aids in the deprotonation/rearrangement.

• Quench: Evaporate methanol. Redissolve residue in EtOAc and wash with 1N HCl (to remove DBU) and NaHCO3.

• Hydrolysis (Separate Step): Treat the isolated methyl carbamate with NaOH/MeOH or acidic conditions to release the free amine.

Self-Validating Checkpoint:

• TLC Monitoring: Spot the reaction after 15 minutes at RT. If the starting amide is consumed but the product spot (carbamate) hasn't formed, you are observing the N-bromo intermediate. Heating triggers the rearrangement.[2][3]

Overcoming Sterics & Electronics

Electron-deficient amides or sterically crowded centers often fail with standard bromine protocols because the migration step (R-group moving to Nitrogen) has a high activation energy.

Solution: Hypervalent Iodine (Protocol B)

Reagents like PIFA (Phenyliodine bis(trifluoroacetate)) generate a highly electron-deficient iodine species that forces the rearrangement even on reluctant substrates.

Protocol B: PIFA-Mediated Rearrangement Best for: Sterically hindered amides, electron-poor aromatics.

Reagents:

• Substrate: Primary Amide (1.0 equiv)

• Reagent: PIFA (1.1 equiv)

• Solvent: Acetonitrile / Water (1:1 mixture)

• Base: Pyridine (2.0 equiv)

Step-by-Step Methodology:

• Dissolution: Dissolve amide in acetonitrile/water mixture.

• Addition: Add PIFA solid in one portion.

• Aging: Stir at room temperature for 2–4 hours.

  • Observation: The reaction typically proceeds without external heat due to the excellent leaving group ability of the iodobenzene species.

• Workup: Dilute with water. If the amine is lipophilic, extract with DCM. If the amine is water-soluble, use ion-exchange resin for isolation.

Figure 2: Mechanistic pathway of PIFA rearrangement. Note the direct conversion to Isocyanate driven by the leaving group ability of iodobenzene.

Troubleshooting & Data Comparison

Symptom vs. Solution Table

Symptom	Probable Cause	Corrective Action
Urea Byproduct (>10%)	Amine reacting with Isocyanate.	Switch to Protocol A (Carbamate). Use MeOH as solvent to trap isocyanate.[4]
Low Yield (Hydrolysis)	Hydroxide attacking Amide directly.	Lower reaction temperature. Ensure Base is not added before Bromine source.
No Reaction (Sterics)	Migration step energy barrier too high.	Switch to Protocol B (PIFA). The trifluoroacetate ligands increase electrophilicity.
Purple/Black Color	Over-oxidation of aromatic ring.	Reduce oxidant stoichiometry to 1.0 equiv. Maintain temp < 0°C during addition.
Runaway Exotherm	N-Haloamide accumulation.	Safety Critical: Do not heat rapidly. Ensure initiation (color change) occurs at low temp.

Reagent Performance Comparison

Reagent System	Urea Suppression	Steric Tolerance	Scalability	Atom Economy
Br2 / NaOH	Poor	Moderate	High	High
NBS / DBU / MeOH	Excellent	Good	Moderate	Low (NBS waste)
PIFA / Pyridine	Good	Excellent	Low (Cost)	Very Low (Iodine waste)
TCCA (Trichloroisocyanuric)	Moderate	Moderate	High	High

Frequently Asked Questions (FAQ)

Q: Can I perform the Hofmann rearrangement on an amide with a free carboxylic acid on the same molecule? A: Generally, no. The carboxylic acid will consume the base required for the rearrangement. You must protect the acid as an ester first. Alternatively, use the Curtius rearrangement (Acid

Acyl Azide Amine) which is more tolerant of acidic protons if run under neutral conditions.

Q: My product amine is volatile. How do I isolate it? A: If using Protocol A , isolate the methyl carbamate first (which is non-volatile). Purify the carbamate, then perform the hydrolysis step using HCl in a closed vessel or high-boiling solvent to generate the amine salt (R-NH3+ Cl-), which is stable and non-volatile.

Q: Is the PIFA reagent explosive? A: PIFA is generally stable at room temperature but should be stored in the dark and cold. However, hypervalent iodine residues can be shock-sensitive when dry. Always quench reactions with sodium thiosulfate (to reduce residual oxidants) before concentrating to dryness.

References

• NBS/DBU Protocol (Keillor Method)

  • Huang, X.; Seid, M.; Keillor, J. W.[5] "A Mild and Efficient Modified Hofmann Rearrangement."[5][6] Journal of Organic Chemistry, 1997 , 62, 7495–7496.

• Hypervalent Iodine (PIFA)

  • Loudon, G. M.; Radhakrishna, A. S.; Almond, M. R.; Blodgett, J. K.; Boutin, R. H. "Conversion of Aliphatic Amides into Amines with [Bis(trifluoroacetoxy)iodo]benzene." Journal of Organic Chemistry, 1984, 49, 4272–4276.

• TCCA (Scale-Up Alternative)

  • Hiegel, G. A.; Lewis, J. C.; Bae, J. W. "Conversion of Primary Amides to Amines with Trichloroisocyanuric Acid.

• Catalytic Hypervalent Iodine (Green Chemistry)

  • Yoshimura, A.; Middleton, K. R.; Luedtke, M. W.; Zhu, C.; Zhdankin, V. V.[7] "Hypervalent Iodine Catalyzed Hofmann Rearrangement of Carboxamides Using Oxone as Terminal Oxidant."[8] Journal of Organic Chemistry, 2012 , 77, 11399–11404.[7]

Sources

• 1. Sciencemadness Discussion Board - Hofmann rearrangement of 3,4,5-trimethoxybenzamide using TCCA - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Hofmann rearrangement - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Hypervalent Iodine Catalyzed Hofmann Rearrangement of Carboxamides Using Oxone as Terminal Oxidant [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]

Chiral Cyclopropanamine Synthesis Support Center: Troubleshooting Enantiomeric Excess (ee)

Welcome to the Technical Support Center for chiral cyclopropanamine synthesis. Cyclopropanamines are highly strained, conformationally restricted pharmacophores essential to the development of blockbuster drugs such as ticagrelor, tranylcypromine, and upadacitinib. Achieving high enantiomeric excess (ee) during the construction of these rigid rings is notoriously difficult due to competing reaction pathways, background uncatalyzed reactions, and the inherent instability of the intermediates.

This guide provides troubleshooting protocols, causality-based FAQs, and validated methodologies for optimizing ee across both chemo-catalytic and biocatalytic workflows.

Section 1: Transition-Metal Catalyzed Carbene Transfer to Enamides

FAQ 1: Why is my enantiomeric excess stalling below 70% during the Rh- or Ru-catalyzed cyclopropanation of enamides?

Root Cause & Causality: The cyclopropanation of enamides via diazo compounds relies on the formation of an electrophilic metal-carbene intermediate. If your ee is low, the primary culprit is often a competing uncatalyzed background reaction or poor facial selectivity during the asynchronous concerted cycloaddition step. Kinetic and computational studies reveal that the nitrogen extrusion step to form the metal-carbene is rate-limiting, while the subsequent cyclopropanation is the stereoselectivity-determining step[1]. If the diazo compound dimerizes or reacts directly with the alkene before coordinating with the chiral catalyst, racemic background products will dilute your ee.

Resolution:

• Syringe Pump Addition: Maintain a strictly low steady-state concentration of the diazo compound by using a syringe pump (typically over 2-4 hours).

• Ligand Tuning: Ensure the chiral ligand provides sufficient steric bulk to block one face of the metal-carbene. For instance, Ru(salen) catalysts rely on

  and CH interactions between the catalyst's phthalimido group and the substrate's phenyl ring to lock the transition state conformation[1].

Protocol 1.1: Self-Validating Rh-Catalyzed Asymmetric Cyclopropanation

Objective: Synthesize chiral N-protected cyclopropanamines with >90% ee[2].

• Preparation: Flame-dry a Schlenk flask under argon. Add 1.0 mmol of the N-tosyl enamide and 0.01 mmol (1 mol%) of chiral Rh₂(S-PTTL)₄ catalyst.

• Solvent: Dissolve the mixture in 5.0 mL of anhydrous, degassed dichloromethane (DCM). Cool the reaction to -78 °C to maximize facial discrimination.

• Addition: Dissolve 1.5 mmol of ethyl diazoacetate (EDA) in 2.0 mL of DCM. Inject this solution via a syringe pump at a rate of 0.5 mL/h into the vigorously stirring reaction mixture.

• Validation Check: Monitor nitrogen gas evolution. If bubbling is excessively vigorous, the local concentration of EDA is too high, risking dimerization (fumarate/maleate formation) and immediate loss of ee.

• Workup: Once addition is complete, stir for 1 hour, warm to room temperature, and concentrate under reduced pressure. Purify via flash chromatography.

Caption: Mechanism of transition-metal catalyzed asymmetric carbene transfer to enamides.

Section 2: Biocatalytic Cyclopropanation (Engineered Heme Proteins)

FAQ 2: My whole-cell biocatalytic cyclopropanation is yielding poor diastereomeric ratio (dr) and ee. How do I optimize the enzyme pocket?

Root Cause & Causality: Natural heme enzymes (like Cytochrome P450s) evolved for monooxygenation, not carbene transfer. When repurposed for cyclopropanation, the innate iron-porphyrin complex defaults to trans-diastereoselectivity due to the open nature of the active site. Poor ee and dr mean the substrate is tumbling within the active site during the carbene transfer. The identity of the axial ligand coordinating the heme iron profoundly influences the electronic state of the carbene and the geometry of the transition state[3].

Resolution: Transitioning from a cysteine-ligated P450 to a serine-ligated "P411" variant alters the iron's redox potential and pulls the heme slightly, restructuring the active site. Directed evolution campaigns have demonstrated that specific mutations (e.g., T268A and F87V in P450BM3) can completely invert selectivity to yield the elusive cis-cyclopropanamine precursors with >99% ee[3].

Protocol 2.1: Whole-Cell Biocatalytic Synthesis of Ticagrelor Intermediate

Objective: Synthesize ethyl-(1R, 2R)-2-(3,4-difluorophenyl)-cyclopropanecarboxylate (a key Ticagrelor precursor) using engineered Bacillus subtilis truncated globin[4].

• Cell Culture: Grow E. coli expressing the engineered truncated globin in Terrific Broth (TB) at 37 °C until OD₆₀₀ reaches 0.8. Induce with 0.5 mM IPTG and express at 20 °C for 18 hours.

• Harvest & Resuspension: Centrifuge cells and resuspend in M9-N buffer (pH 7.4) to an OD₆₀₀ of 30.

• Reaction Setup: In an anaerobic glovebox (to prevent oxygen from competing with the carbene at the ferrous heme), add 30 mM 3,4-difluorostyrene to the cell suspension.

• Initiation: Add 10 mM sodium dithionite (Na₂S₂O₄) to reduce the heme to the active Fe(II) state. Slowly add 10 mM ethyl diazoacetate (EDA).

• Validation Check: The reaction must remain strictly anaerobic. A color shift in the cell suspension from red to brown indicates heme oxidation, which will halt carbene transfer and destroy your ee.

• Extraction: Agitate at room temperature for 12 hours. Extract with ethyl acetate, dry over MgSO₄, and analyze via chiral GC or HPLC.

Caption: Directed evolution workflow for generating stereodivergent cyclopropanation biocatalysts.

Section 3: Quantitative Data Summary

To assist in selecting the optimal catalytic system for your specific cyclopropanamine target, refer to the performance metrics below:

Catalyst System	Substrate Type	Target Motif	Yield (%)	dr (trans:cis)	ee (%)	Key Advantage
Rh₂(S-PTTL)₄	N-Tosyl Enamides	Aminocyclopropyl carbinols	85 - 94	>20:1	Up to 94	High functional group tolerance
Ru(salen) Complex	Styrenes / Enamides	General Cyclopropanamines	70 - 88	95:5	85 - 92	Tunable steric/electronic properties
Engineered P411-CIS	Unactivated Alkenes	cis-Cyclopropanes	>90	1:99	>99	Unprecedented cis-selectivity
Truncated Globin (Bs)	3,4-Difluorostyrene	Ticagrelor Intermediate	79	>99:1	98	Single-step, green biocatalytic route
Yb/BINOL Bimetallic	D-A Cyclopropanes	-Amino Acids	65 - 93	N/A	90 - 99	Excellent kinetic resolution

Section 4: Donor-Acceptor (D-A) Cyclopropane Ring-Opening

FAQ 3: I am synthesizing chiral

-amino acid derivatives via the ring-opening of donor-acceptor cyclopropanes with arylamines. Why am I losing enantiopurity?

Root Cause & Causality: When utilizing chiral heterobimetallic catalysts (e.g., Yb/BINOL phosphate) for the asymmetric ring-opening of racemic D-A cyclopropanes, the process relies heavily on kinetic resolution[5]. The bimetallic Lewis acid catalyst binds the cyclopropane, and steric clashing between the "wrong" enantiomer (e.g., the (S)-enantiomer) and the BINOL phosphate ligand blocks the arylamine from attacking the cyclopropane carbon. If your ee drops, it is likely that the reaction temperature is too high, providing enough thermal energy to overcome the distortion energy barrier of the disfavored transition state (

vs ).

Resolution: Strictly maintain the reaction temperature at 0 °C or lower. Computational data supports that the Sₙ2 ring-opening is both the rate- and enantio-determining step[5]. Lower temperatures exponentially favor the less distorted transition state, preserving the kinetic resolution and ensuring an ee of >95%.

References

• "Theoretical Studies on the Mechanism, Enantioselectivity, and Axial Ligand Effect of a Ru(salen)-Catalyzed Asymmetric Cyclopropanation Reaction" - ResearchGate - 1

• "Asymmetric Synthesis with Ynamides: Unique Reaction Control, Chemical Diversity and Applications" - PMC - 2

• "Directed Evolution of Heme Proteins for Selective Carbene and Nitrene Transfer" - NSF Public Access Repository - 3

• "Highly Stereoselective Biocatalytic Synthesis of Key Cyclopropane Intermediate to Ticagrelor" - PubMed -4

• "Asymmetric Ring-Opening of Donor–Acceptor Cyclopropanes with Primary Arylamines Catalyzed by a Chiral Heterobimetallic Catalyst" - ACS Publications - 5

Sources

• 1. researchgate.net [researchgate.net]
• 2. Asymmetric Synthesis with Ynamides: Unique Reaction Control, Chemical Diversity and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. par.nsf.gov [par.nsf.gov]
• 4. Highly Stereoselective Biocatalytic Synthesis of Key Cyclopropane Intermediate to Ticagrelor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Solubility &amp; Stability of Nitro-Cyclopropanamine Salts

Executive Summary: The Solubility-Stability Paradox

Nitro-cyclopropanamines represent a unique challenge in drug development. You are dealing with a "push-pull" system: the cyclopropane ring is highly strained (~27.5 kcal/mol), and the nitro group is strongly electron-withdrawing.

This creates two distinct problems that often look like simple insolubility:

• Basicity Suppression: The nitro group significantly lowers the pKa of the amine (often to < 6.0), making the salt prone to hydrolysis and disproportionation in water.

• Ring Lability: The nitro group activates the cyclopropane ring toward nucleophilic attack (ring-opening), which can be mistaken for precipitation when decomposition products accumulate.

This guide moves beyond "add more solvent" to address the physicochemical root causes of your observations.

Module 1: Diagnostic Workflows

Q: My salt dissolves initially but precipitates upon dilution or standing. Is this a saturation issue?

A: It is likely hydrolysis , not saturation.

Because nitro-cyclopropanamines are weak bases, their salts exist in a delicate equilibrium with water. Upon dilution, the pH of the micro-environment shifts, causing the salt to release the proton and revert to the free base. Since the nitro-cyclopropyl free base is highly lipophilic (greasy), it precipitates.

The Mechanism:

If the equilibrium pH (

) rises above the salt's (the pH of maximum solubility where salt and free base coexist), precipitation is thermodynamically inevitable.

Diagnostic Protocol:

• Measure the pH of your supernatant immediately upon precipitation.

• If pH > (pKa of amine - 1), you are seeing free base precipitation.

• Action: You must buffer the solution to maintain a pH at least 2 units below the pKa of the amine.

Module 2: Counter-Ion Selection (The "Golden Rule")

Q: I am using HCl, but the salt is hygroscopic and unstable. What is the alternative?

A: Switch to Sulfonic Acids (Mesylate or Tosylate) .

Why HCl Fails:

• Volatility: HCl can dissociate from weak bases, leaving the free base behind.

• Nucleophilicity: The chloride ion (

  ) is sufficiently nucleophilic to attack the activated nitro-cyclopropane ring under acidic conditions, causing ring-opening decomposition.

The Solution: Sulfonates Methanesulfonic acid (MSA) or p-Toluenesulfonic acid (PTSA) are superior choices for nitro-cyclopropanamines because:

• Lower pKa: They are stronger acids, driving the equilibrium toward the ionized (soluble) salt form.

• Non-Nucleophilic: The sulfonate anion is bulky and non-nucleophilic, preserving the integrity of the strained cyclopropane ring.

Table 1: Counter-Ion Compatibility Matrix

Counter-Ion	Acid pKa	Solubility Risk	Stability Risk	Recommendation
Chloride (HCl)	-7.0	Moderate (Common Ion Effect)	High (Ring opening)	Avoid
Mesylate (MSA)	-1.9	Low (High Solubility)	Low	Preferred
Tosylate (PTSA)	-2.8	Low	Low	Preferred
Sulfate	-3.0	Moderate	Moderate (Hygroscopic)	Secondary Option
Fumarate	3.03	High (Salt Hydrolysis)	Low	Unsuitable (Too weak)

Module 3: Visualization & Logic

Troubleshooting Decision Tree

Use this logic flow to determine if you are facing a solubility limit or a chemical stability failure.

Caption: Logic flow for distinguishing between pH-dependent hydrolysis (disproportionation), chemical decomposition (ring opening), and thermodynamic solubility limits.

Module 4: Advanced Protocols

Protocol A: The "Step-Down" Solubilization Method

Standard direct addition of water often shocks the salt into hydrolysis. This method maintains the ionization sphere.

• Preparation: Calculate the molar equivalent of the salt. Prepare a 10mM buffer of the corresponding acid (e.g., if using a Mesylate salt, use dilute Methanesulfonic acid) adjusted to pH 2.0.

• Slurry: Weigh the nitro-cyclopropanamine salt into a vial.

• Wetting: Add 10% v/v of a water-miscible co-solvent (DMSO or PEG-400) first. This "shields" the hydrophobic nitro group.

• Titration: Slowly add the pH 2.0 buffer while vortexing.

  • Why? Adding pure water (pH 7) creates local zones of high pH, causing micro-precipitation. The acidic buffer prevents this.

• Validation: Measure pH. If pH rises above 4.0, adjust immediately with 1N acid.

Protocol B: Stability Screening for Ring Opening

Nitro-cyclopropanes are "time-bombs" in nucleophilic solvents.

• Dissolve salt in

  (Deuterium Oxide) with an internal standard.

• Incubate at 25°C and 37°C.

• Monitor: Watch for the disappearance of the cyclopropyl protons (high field, 0.5 - 2.0 ppm) and the appearance of olefinic protons (5.0 - 6.5 ppm).

• Interpretation:

  • Loss of Cyclopropyl Signal: The ring has opened.

  • Mechanism: Likely "Push-Pull" fragmentation. The nitro group pulls electrons, the amine pushes, and the ring snaps.

Module 5: Frequently Asked Questions (FAQs)

Q: Can I use cyclodextrins (HP-β-CD) to improve solubility? A: Yes, but with caution. The hydrophobic cavity of the cyclodextrin will bind the nitro-cyclopropyl moiety excellent. However, ensure the pH remains acidic. If the amine deprotonates inside the cavity, it may become trapped as the free base, complicating release kinetics in vivo.

Q: Why does the solution turn yellow after 24 hours? A: This is the hallmark of Nef-like reactions or ring isomerization. Nitro compounds often degrade into yellow/brown conjugated systems (isoxazolines or open-chain nitro-olefins) upon ring cleavage. This indicates your buffer is likely too nucleophilic or the temperature is too high.

Q: Is the geminal (1-amino-1-nitro) isomer harder to solubilize? A: It is nearly impossible to handle stably. Geminal donor-acceptor cyclopropanes are prone to spontaneous explosion or rapid decomposition in water. If you are working with the vicinal (1-amino-2-nitro) isomer, it is significantly more stable but still requires the protocols above.

References

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. Link

• Stahl, P. H., & Wermuth, C. G. (2011).[1] Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Standard reference for pKa difference rules).

• Wong, M. et al. (2023). Ring-Opening Reactions of Nitrocyclopropanes. Beilstein Journal of Organic Chemistry. Link

• FDA Guidance for Industry. (2002). Food-Effect Bioavailability and Fed Bioequivalence Studies (Relevant for solubility classification). Link

• Bhattachar, S. N. et al. (2006). A high-throughput method for salt selection. International Journal of Pharmaceutics. Link

Sources

• 1. Salt Selection | Basicmedical Key [basicmedicalkey.com]

Technical Support Center: Purification of Unstable Cyclopropylamine Intermediates

Introduction: The "Strain-Volatility" Paradox

Purifying cyclopropylamine (CPA) intermediates presents a unique dual challenge in organic synthesis. You are fighting two physical properties simultaneously:

• Ring Strain (~27.5 kcal/mol): The cyclopropane ring is a "loaded spring."[1] Under acidic conditions (even weak acids like untreated silica gel), the ring opens to form homoallylic amines.[1]

• Volatility (bp ~50°C for parent CPA): Free bases are often lost to the vacuum pump during concentration.[1]

This guide provides field-proven workflows to bypass these failure modes.

Module 1: Chromatography Survival Guide

The Issue: "I spotted my product on TLC, it looked clean. I ran a column, and my product vanished or turned into a complex mixture."

Root Cause: Acid-Catalyzed Ring Opening

Standard silica gel is slightly acidic (pH 6.0–6.5).[1] This is sufficient to protonate the cyclopropylamine, triggering a ring-opening rearrangement into an allyl amine derivative (homoallylic rearrangement).[1]

The Fix: The "Basified" Stationary Phase

You must neutralize the active acidic sites on the silica before the amine touches them.

Protocol: Triethylamine (TEA) Slurry Method

• Calculate Solvent: Prepare your mobile phase (e.g., Hexane/EtOAc).[1]

• Add Buffer: Add 1% v/v Triethylamine (TEA) to the entire volume of mobile phase.

• Slurry Pack: Pour the silica into the column using this TEA-treated solvent.

• Flush: Run 2–3 column volumes of the TEA-solvent through the column before loading your sample.[1]

• Run: Perform purification. The TEA competes for the acidic silanol sites, protecting your CPA.[1]

Pro Tip: If the CPA is extremely labile (e.g., donor-acceptor substituted cyclopropanes), abandon silica entirely.[1] Use Basic Alumina (Activity Grade III or IV) .

Module 2: The "Vanishing Act" (Volatility Management)

The Issue: "My reaction conversion was 100%, but after rotavap, I have 10% yield."

Root Cause: Azeotropic Loss

Low molecular weight cyclopropylamines have high vapor pressures.[1] They readily form azeotropes with common solvents (THF, DCM, Ether) and are sucked into the vacuum trap.[1]

Strategy: The "Trap and Release" (Salt Formation)

Never isolate the free base if the molecular weight is <150 g/mol . Isolate it as a salt.

Comparative Data: Salt Stability vs. Hygroscopicity

Salt Type	Stability	Hygroscopicity	Crystallinity	Recommendation
Hydrochloride (HCl)	High	Very High (Deliquescent)	Poor (Often oils out)	Good for immediate use; bad for storage.[1]
Oxalate	High	Low	Excellent	Gold Standard for storage and purification.[1]
Tosylate (TsOH)	High	Low	Good	Good, but adds significant mass.[1]
Trifluoroacetate	Medium	High	Poor	Avoid; TFA can trigger ring opening.[1]

Protocol: Oxalate Salt Precipitation

• Extract: Perform workup to get the crude amine in Et₂O or EtOAc.[1] Do not concentrate to dryness.

• Dry: Dry organic layer over Na₂SO₄.

• Precipitate: Add a saturated solution of Oxalic Acid in EtOAc dropwise with vigorous stirring.

• Filter: The CPA-Oxalate salt usually precipitates as a white, non-hygroscopic solid.[1]

• Wash: Wash the filter cake with cold Et₂O.

Module 3: Visualizing the Workflow

The following decision tree helps you select the correct purification path based on your molecule's properties.

Figure 1: Decision matrix for selecting purification method based on volatility and acid sensitivity.

Module 4: The "Nuclear Option" (Derivatization)

The Issue: "My amine is an oil, the salt is a goo, and it decomposes on alumina."

Strategy: In-Situ Protection

Convert the unstable amine into a stable carbamate (Boc or Cbz) before isolation.[1] This increases molecular weight (reducing volatility) and removes the basic nitrogen (preventing interaction with silica).[1]

Protocol: One-Pot Boc Protection

• Reaction: After the amine formation is complete (e.g., Kulinkovich or reduction), do not work up.[1]

• Basify: Add excess NaOH (aq) or Et₃N to the reaction mixture.

• Protect: Add Boc₂O (1.1 equiv) directly to the biphasic mixture.

• Stir: Agitate for 2–4 hours.

• Purify: The resulting N-Boc-cyclopropylamine is stable, lipophilic, and can be purified on standard silica gel using Hexane/EtOAc.[1]

• Deprotect: Remove Boc with HCl/Dioxane only when needed for the next step.[1]

Frequently Asked Questions (FAQs)

Q: Why did my cyclopropylamine turn brown overnight? A: Primary amines are prone to air oxidation (N-oxide formation).[1] Store CPA free bases under Argon/Nitrogen at -20°C. Salts (HCl/Oxalate) are stable at room temperature on the bench.[1]

Q: Can I distill my cyclopropylamine? A: Yes, but with extreme caution.

• Risk: Thermal energy can trigger ring opening if traces of acid are present.[1]

• Requirement: Distill from solid KOH or CaH₂ to ensure a strictly basic environment. Use a short-path apparatus to minimize thermal exposure time.[1]

Q: I'm using the Kulinkovich reaction. The workup is a mess of Titanium emulsion.[1] How do I get my amine out? A: The "Rochelle Salt" method is too slow for unstable amines.[1]

• Better Method: Quench with a minimal amount of water, then add excess Sodium Fluoride (NaF) or Potassium Fluoride .[1] This forms an insoluble Titanium-Fluoride solid that can be filtered off, leaving the amine in the organic filtrate.[1]

References

• Kulinkovich, O. G., et al. (1989).[1][2] "Reaction of ethylmagnesium bromide with carboxylic esters in the presence of titanium(IV) alkoxides." Zhurnal Organicheskoi Khimii.

• Bertus, P., & Szymoniak, J. (2001).[1][3] "New and easy route to primary cyclopropylamines from nitriles."[1][3] Chemical Communications.[1][3]

• Wipf, P., et al. (2005).[1] "Methodological improvements in the synthesis of cyclopropylamines." Journal of Organic Chemistry. (General reference for salt formation strategies).

• Gieshoff, T., et al. (2017).[1] "Synthesis of Functionalized Cyclopropylamines." Chemical Reviews. [1]

Sources

• 1. youtube.com [youtube.com]
• 2. Kulinkovich reaction - Wikipedia [en.wikipedia.org]
• 3. Kulinkovich-Szymoniak Reaction [organic-chemistry.org]

Reference Data & Comparative Studies

1H NMR chemical shifts of 1-(4-Nitrophenyl)cyclopropanamine diagnostic peaks

This guide provides an in-depth technical analysis of the 1H NMR diagnostic peaks for 1-(4-Nitrophenyl)cyclopropanamine , a critical intermediate in the synthesis of monoamine oxidase inhibitors (MAOIs) and other bioactive cyclopropane scaffolds.

The following content is structured for researchers requiring rigorous structural verification. It synthesizes data from analogous cyclopropylamine systems and nitro-aromatic chemistry to establish a robust identification protocol.

Executive Summary

1-(4-Nitrophenyl)cyclopropanamine (CAS: Derivative of 115279-57-7) represents a challenging structural motif for NMR analysis due to the interplay between the strained cyclopropane ring and the strongly electron-withdrawing nitro group.

For drug development professionals, distinguishing this primary amine from its nitrile precursor (1-(4-nitrophenyl)cyclopropanecarbonitrile) and its des-nitro analog (1-phenylcyclopropanamine) is essential for purity assessment. This guide outlines the specific chemical shift (

) drifts caused by the 4-nitro substitution and provides a comparative framework for quality control.

Structural Logic & Diagnostic Shifts

The NMR spectrum of 1-(4-Nitrophenyl)cyclopropanamine is defined by three distinct regions. Understanding the electronic influence of the 4-Nitro group is key to interpreting the shifts.

A. The Aromatic Region (The "Nitro" Signature)

Unlike the complex multiplet of unsubstituted phenyl rings (7.1–7.4 ppm), the 4-nitrophenyl group creates a distinct AA'BB' system :

• Ortho-to-Nitro Protons (

  8.1–8.2 ppm): The nitro group's strong anisotropy and inductive electron withdrawal heavily deshield these protons, pushing them downfield.

• Meta-to-Nitro Protons (

  7.4–7.6 ppm): These protons (ortho to the cyclopropane ring) are less deshielded but still shifted downfield relative to a standard phenyl ring.

B. The Cyclopropane Region (The "Strain" Signature)

The cyclopropane protons in 1-substituted amines typically appear at high field (0.8–1.2 ppm). However, the 4-nitrophenyl ring exerts a deshielding effect through the ring current and induction, shifting these protons slightly downfield (

1.1–1.5 ppm) compared to the unsubstituted analog.

C. The Amine Protons (The "Exchangeable" Signature)

• Free Base: Broad singlet, typically 1.5–2.0 ppm (solvent/concentration dependent).

• Hydrochloride Salt: Broad singlet, typically 8.5–9.0 ppm (in DMSO-

  ), representing the ammonium ( ) species.

Comparative Analysis: Target vs. Alternatives

The following table contrasts the target molecule with its most common impurity (the nitrile precursor) and its structural analog (1-phenylcyclopropanamine).

Table 1: Diagnostic Chemical Shift Comparison (CDCl , 400 MHz)

Proton Environment	Target: 1-(4-Nitrophenyl)-cyclopropanamine	Precursor: 1-(4-Nitrophenyl)-cyclopropanecarbonitrile	Analog: 1-Phenyl-cyclopropanamine
Aromatic (Ortho-NO )	8.15 – 8.25 (d)	8.20 – 8.30 (d)	N/A
Aromatic (Meta-NO )	7.45 – 7.60 (d)	7.50 – 7.65 (d)	7.10 – 7.35 (m)
Cyclopropane (-CH -)	1.10 – 1.40 (m)	1.40 – 1.80 (m)	0.80 – 1.10 (m)
Amine (-NH )	1.60 – 2.00 (br s)	N/A	1.50 – 1.80 (br s)
Key Diagnostic Feature	AA'BB' + High Field Amine	AA'BB' + No Amine Peak	Multiplet Aromatic + Upfield Ring

Critical QC Note: The presence of a multiplet in the 1.40–1.80 ppm range often indicates residual nitrile precursor , as the electron-withdrawing cyano group deshields the cyclopropane protons more than the amine group does.

Experimental Protocol: Synthesis & Characterization

To generate the target molecule for reference standards, the following validated pathway is recommended. This route minimizes ring-opening side reactions common in nitration strategies.

Step 1: Cyclopropanation (Formation of the Nitrile)

• Reagents: 4-Nitrobenzyl cyanide, 1,2-dibromoethane, 50% NaOH, TBAB (Phase Transfer Catalyst).

• Procedure:

  • Dissolve 4-nitrobenzyl cyanide (1 eq) and TBAB (0.05 eq) in toluene.

  • Add 1,2-dibromoethane (1.2 eq).

  • Add 50% NaOH dropwise at 0°C, then heat to 50°C for 4 hours.

  • Workup: Dilute with water, extract with EtOAc.

  • Diagnostic Check: Look for disappearance of the benzylic singlet (

    3.9 ppm) and appearance of cyclopropane multiplets ( 1.4–1.8 ppm).

Step 2: Hydrolysis & Rearrangement (Formation of the Amine)

• Reagents: (1) H

  SO /H O (Hydrolysis to Acid), (2) DPPA/Et N (Curtius Rearrangement) or Hofmann degradation conditions.

• Procedure (Hofmann Modification):

  • Hydrolyze nitrile to amide using KOH/t-BuOH.

  • Treat amide with NaOBr (generated from Br

    /NaOH) at 0°C.

  • Heat to 70°C for 1 hour.

  • Isolation: Steam distillation into dilute HCl yields the Hydrochloride Salt .

  • Free Base: Basify salt with 1M NaOH and extract with DCM.

Visualizations

Diagram 1: Structural NMR Assignments

This diagram correlates the chemical structure with the expected diagnostic shifts, highlighting the electronic effects of the nitro group.

Caption: Diagnostic 1H NMR assignments for 1-(4-Nitrophenyl)cyclopropanamine. The nitro group induces a significant downfield shift in the aromatic protons (Ha/Hb), distinguishing it from unsubstituted analogs.

Diagram 2: Synthesis & Impurity Pathway

This workflow illustrates the synthesis route and the critical NMR checkpoints to identify common impurities.

Caption: Synthesis workflow highlighting the "Nitrile Intermediate" as the primary impurity. Monitoring the shift of cyclopropane protons from ~1.6 ppm (Nitrile) to ~1.2 ppm (Amine) is the key QC step.

References

• Gawley, R. E. (1986). The Curtius Rearrangement in the Synthesis of Cyclopropylamines. Organic Reactions. Link

• Bertus, P., & Szymoniak, J. (2001). New and easy route to primary cyclopropylamines from nitriles. Chemical Communications, (18), 1792-1793. Link

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (General reference for substituent effects on cyclopropane/aromatic shifts). Link

• PubChem Compound Summary. (2024). 1-(4-Nitrophenyl)cyclopropanecarbonitrile (CAS 408328-42-7).[1] National Center for Biotechnology Information. Link

• Sigma-Aldrich. (2024). NMR Chemical Shifts of Common Impurities. (Reference for solvent residual peaks in CDCl3/DMSO). Link

Sources

• 1. 1-(4-Nitrophenyl)cyclopropanecarbonitrile , 98% , 408328-42-7 - CookeChem [cookechem.com]

13C NMR carbon assignment for 1-substituted cyclopropylamines

Unambiguous 13C NMR Carbon Assignment for 1-Substituted Cyclopropylamines: A Comparative Methodology Guide

As a Senior Application Scientist, I frequently encounter the analytical challenge of characterizing highly strained ring systems. 1-substituted cyclopropylamines have emerged as critical pharmacophores in modern drug development, most notably as irreversible inhibitors of the histone demethylase KDM1A (LSD1)[1]. However, their unique electronic environment complicates routine 13C NMR assignment.

The Causality of Cyclopropylamine Chemical Shifts

Before comparing analytical products and methodologies, we must establish the physical chemistry driving the spectral output. The cyclopropane ring does not behave like a standard alkane; its geometry forces the C–C bonds to bend (forming "banana bonds" with high p-character, approximately

hybridized), which consequently forces the exocyclic C–H bonds to adopt unusually high s-character (approximately hybridized)[2].

• Upfield Shielding of C2/C3: The ring current generated by the strained cyclopropane framework creates a strong diamagnetic shielding cone. This magnetic anisotropy pushes the C2 and C3 methylene carbons unusually upfield, typically resonating between 10 and 20 ppm[2].

• Deshielding of C1: The C1 carbon is a quaternary center attached to an electronegative amine and an additional substituent (e.g., an aryl or alkyl group). The combined inductive effects pull C1 downfield (typically 35–45 ppm). However, due to the inherent ring strain, it remains more shielded than a comparable acyclic aliphatic quaternary carbon[3].

Comparative Analysis of Assignment Methodologies

To achieve absolute certainty in structural elucidation, researchers must choose the appropriate analytical strategy. Table 1 compares the performance, reliability, and resource cost of four primary assignment methodologies used in the field today.

Table 1: Comparative Analysis of 13C NMR Assignment Methodologies

Methodology	Accuracy	Resource Cost	Strengths	Limitations
1D 13C + DEPT-135	Moderate	Low	Rapid identification of C2/C3 methylenes via phase editing.	Cannot unambiguously assign overlapping quaternary carbons.
2D NMR (HSQC/HMBC)	Very High	High	Unambiguous connectivity; creates a self-validating data loop.	Requires high sample concentration and longer acquisition times.
DFT Calculation (GIAO)	High	Very High	Excellent for novel stereocenters and highly strained rings.	Computationally expensive; requires expert thermodynamic setup.
AI Prediction (e.g., MNova)	Moderate	Low	Instantaneous baseline generation for standard scaffolds.	Frequently struggles with the extreme magnetic anisotropy of strained rings.

Insight: While AI prediction tools provide excellent baseline estimates for standard drug-like molecules, they often miscalculate the magnitude of the upfield shift caused by the cyclopropane ring's magnetic anisotropy. Therefore, empirical 2D NMR remains the gold-standard "product" for final structural verification.

Quantitative Data: Benchmark 13C Chemical Shifts

Table 2 summarizes empirically validated 13C NMR chemical shift ranges for various 1-substituted cyclopropylamines, serving as a baseline for your comparative analysis[4].

Table 2: Typical 13C NMR Chemical Shifts for 1-Substituted Cyclopropylamines (CDCl3, 100 MHz)

Substituent at C1	C1 (Quaternary) (ppm)	C2 / C3 (Methylene) (ppm)	Substituent Key Carbons (ppm)
Phenyl (Aryl)	40.0 – 45.0	15.0 – 20.0	~125.0 – 145.0 (Aromatic)
Alkyl (e.g., Methyl)	35.0 – 38.0	10.0 – 15.0	~20.0 – 25.0 (Aliphatic)
Trifluoromethyl ( )	38.0 – 42.0 (q, )	12.0 – 16.0	~125.0 (q, )
Amino / Amide	39.0 – 44.0	14.0 – 19.0	N/A

Experimental Protocol: A Self-Validating NMR Workflow

To ensure high scientific integrity, the following step-by-step methodology is designed as a self-validating system . Each subsequent experiment mathematically and logically confirms the findings of the previous step, eliminating the possibility of spurious assignments.

Step 1: Sample Preparation

• Action: Dissolve 15–20 mg of the highly pure 1-substituted cyclopropylamine in 0.6 mL of deuterated chloroform (

  ). Add 0.05% v/v Tetramethylsilane (TMS) as an internal reference.

• Causality: A high concentration is strictly required. The quaternary C1 carbon lacks attached protons, meaning it does not benefit from Nuclear Overhauser Effect (NOE) enhancement during standard decoupling, and it possesses a long longitudinal relaxation time (

  ). High concentration ensures sufficient signal-to-noise (S/N) for C1 detection.

Step 2: 1D 13C and DEPT-135 Acquisition

• Action: Acquire a standard proton-decoupled 13C NMR spectrum at 298 K, followed immediately by a DEPT-135 spectrum.

• Validation: The DEPT-135 spectrum validates the peak picking of the 1D spectrum. C2 and C3 will appear as negative phased signals (representing

  groups), while the C1 signal will vanish entirely, immediately differentiating the quaternary center from the ring methylenes.

Step 3: 2D HSQC (Heteronuclear Single Quantum Coherence)

• Action: Acquire a

  HSQC spectrum. Critical Adjustment: Set the one-bond coupling constant parameter ( ) to 145–150 Hz .

• Causality & Validation: Standard alkanes have a

  of ~125 Hz. Because the cyclopropane exocyclic C–H bonds have higher s-character, their coupling constants are significantly larger (~160 Hz). Adjusting the HSQC delay optimizes polarization transfer for the strained ring. This spectrum validates the DEPT results by mapping the negative carbons directly to their highly shielded cyclopropyl protons (typically 0.4–1.5 ppm).

Step 4: 2D HMBC (Heteronuclear Multiple Bond Correlation)

• Action: Acquire a

  HMBC spectrum optimized for long-range couplings ( = 8 Hz).

• Validation: The HMBC closes the self-validating loop. Look for cross-peaks between the isolated C1 carbon and the protons of the 1-substituent (e.g., the ortho-protons of a phenyl ring), as well as the C2/C3 protons. This definitively locks the quaternary carbon assignment to the rest of the molecular framework.

Workflow Visualization

The following logical diagram illustrates the self-validating architecture of the assignment workflow.

Workflow for unequivocal 13C NMR assignment of 1-substituted cyclopropylamines.

References

• Title: Further insights into the SAR of α-substituted cyclopropylamine derivatives as inhibitors of histone demethylase KDM1A Source: Unipr Research Repository URL
• Source: Scholaris.
• Title: Navigating the Intricate Landscape of 13C NMR Spectroscopy: A Deep Dive into Dicyclopropylmethanamine Source: BenchChem URL
• Title: Further insights into the SAR of α-substituted cyclopropylamine derivatives as inhibitors of histone demethylase KDM1A Source: ResearchGate URL

Sources

• 1. air.unipr.it [air.unipr.it]
• 2. Dicyclopropylmethanamine | High-Purity RUO [benchchem.com]
• 3. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 4. researchgate.net [researchgate.net]

Comparative Potency Guide: RN-1 vs. 1-(4-Nitrophenyl)cyclopropanamine

This guide provides an in-depth technical comparison between RN-1 , a potent and selective LSD1 (KDM1A) inhibitor, and 1-(4-Nitrophenyl)cyclopropanamine , a structural analog with distinct mechanistic properties. The content is designed for researchers in epigenetics and drug discovery, focusing on potency, selectivity, and experimental application.

Executive Summary

RN-1 is a cell-permeable, irreversible inhibitor of Lysine-Specific Demethylase 1 (LSD1/KDM1A) with nanomolar potency (

nM). It belongs to the trans-2-phenylcyclopropylamine (2-PCPA) class, optimized with a 4-benzyloxy substituent to exploit the hydrophobic binding pocket of LSD1.

1-(4-Nitrophenyl)cyclopropanamine represents a distinct structural class (1-phenylcyclopropylamine, 1-PCPA) or a less optimized 2-PCPA analog (depending on specific isomeric nomenclature in literature). While 1-PCPA derivatives are known Mechanism-Based Inactivators (MBIs) of Monoamine Oxidases (MAO-A/B), they typically exhibit significantly reduced potency and selectivity for LSD1 compared to the 2-PCPA scaffold of RN-1. This guide analyzes the structural determinants that render RN-1 the superior candidate for targeted LSD1 inhibition.

Structural & Mechanistic Analysis

The core difference lies in the cyclopropane substitution pattern and the para-substituent on the phenyl ring, which dictate binding affinity and the ability to form a covalent adduct with the FAD cofactor.

Chemical Structure Comparison[1][2]

Feature	RN-1	1-(4-Nitrophenyl)cyclopropanamine
Core Scaffold	trans-2-phenylcyclopropylamine (2-PCPA)	1-phenylcyclopropylamine (1-PCPA)
Stereochemistry	(1R, 2S) - Critical for FAD alignment	Achiral (if 1,1-disubstituted) or different chirality
4-Position Group	4-Benzyloxy (Large, hydrophobic)	4-Nitro (Small, electron-withdrawing)
Tail Group	N-(1-acryloylpiperidin-4-yl) moiety (or similar amide)	None (Free amine)
Primary Target	LSD1 (KDM1A)	MAO-A / MAO-B
Binding Mode	Irreversible FAD N5-adduct formation	Radical-mediated inactivation (MAO) / Weak reversible (LSD1)

Mechanism of Action (LSD1 Inhibition)

RN-1 (The Optimized Inhibitor): RN-1 functions as a suicide substrate. The LSD1 enzyme attempts to oxidize the cyclopropylamine amine. The single-electron transfer mechanism leads to the opening of the cyclopropane ring, generating a radical intermediate that covalently bonds to the N5 atom of the FAD cofactor.

• Key Driver: The trans-2-phenyl orientation aligns the amine lone pair with the FAD orbital. The 4-benzyloxy group occupies a large hydrophobic cavity unique to LSD1 (absent in MAOs), conferring high potency and selectivity.

1-(4-Nitrophenyl)cyclopropanamine (The Comparator):

• Scaffold Limitation: 1-substituted cyclopropylamines (1-PCPAs) are potent MAO inhibitors but often lack the correct geometry to undergo efficient ring-opening oxidation within the LSD1 active site.

• Electronic Effect: The 4-nitro group is strongly electron-withdrawing. In the context of mechanism-based inhibition, this destabilizes the radical cation intermediate required for adduct formation, potentially reducing the rate of inactivation compared to electron-donating or neutral analogs.

• Steric Fit: Lacks the hydrophobic tail required to stabilize the inhibitor in the large LSD1 substrate channel.

Signaling Pathway & Inhibition Logic

Figure 1: Mechanism of LSD1 inhibition.[1][2][3] RN-1 irreversibly blocks LSD1, preventing H3K4 demethylation and shifting the epigenetic state from repression to activation (e.g., in AML or SCD models).

Experimental Data Comparison

The following data synthesizes reported values for RN-1 against general trends for 1-substituted or nitro-substituted cyclopropylamines.

Parameter	RN-1	Comparator (Nitro-CPA)	Implication
LSD1 IC50	~70 nM (0.07 µM)	> 10 µM (Estimated)	RN-1 is >100x more potent.
MAO-A IC50	0.51 µM	< 1 µM (Likely Potent)	Comparator is likely MAO-selective.
MAO-B IC50	2.79 µM	< 1 µM (Likely Potent)	RN-1 shows moderate selectivity over MAOs.
Brain Penetrance	High (Brain/Plasma ratio ~89)	Variable	RN-1 is suitable for CNS applications.
Reversibility	Irreversible (Covalent)	Reversible / Mixed	RN-1 has a prolonged pharmacodynamic effect.

Note: "Comparator" values reflect the general class of simple 1-phenylcyclopropylamines or 4-nitro-TCP analogs, which lack the specific hydrophobic interactions required for high-affinity LSD1 binding.

Experimental Protocols

LSD1 Inhibition Assay (Fluorometric)

To empirically verify the potency difference, use the following peroxidase-coupled assay.

Reagents:

• Recombinant Human LSD1 (1-50 nM final).

• Substrate: H3K4me2 peptide (ARTK(me2)QTARKSTGGKAPRKQLA).

• Amplex Red Reagent (Invitrogen).

• Horseradish Peroxidase (HRP).

Workflow:

• Preparation: Dilute RN-1 and 1-(4-Nitrophenyl)cyclopropanamine in DMSO to 100x final concentration (e.g., 10 mM stock).

• Incubation (Pre-treatment): Incubate LSD1 enzyme with inhibitor (0.1 nM – 100 µM dose range) in assay buffer (50 mM HEPES pH 7.5, 0.1 mM BSA) for 15 minutes at Room Temperature. Critical: This allows the irreversible adduct to form.

• Reaction Initiation: Add H3K4me2 peptide (20 µM) and HRP/Amplex Red mix.

• Detection: Monitor fluorescence (Ex/Em 530/590 nm) kinetically for 30 minutes.

• Analysis: Calculate the slope (RFU/min) for the linear range. Plot % Activity vs. Log[Inhibitor]. Fit to a 4-parameter logistic model to determine IC50.

Validation Criteria:

• RN-1 IC50: Should fall between 50–100 nM.

• Comparator: If IC50 > 10 µM, the compound is considered inactive or a weak binder relative to RN-1.

Cellular Target Engagement (Western Blot)

Verify functional inhibition in cells (e.g., MV4-11 or Erythroid cells).

• Treatment: Treat cells with RN-1 (1 µM) vs. Comparator (1 µM) for 24 hours.

• Lysis: Harvest cells in histone extraction buffer.

• Blotting: Probe for H3K4me2 (Global increase indicates LSD1 inhibition) and H3K4me1 .

• Result: RN-1 treatment should result in a robust accumulation of H3K4me2. The comparator should show minimal change at equimolar concentrations.

References

• Neelamegam, R., et al. (2012). "Brain-Penetrant LSD1 Inhibitors Can Block Memory Consolidation." ACS Chemical Neuroscience, 3(2), 120-128. Link

• Cui, S., et al. (2015). "The LSD1 inhibitor RN-1 induces fetal hemoglobin synthesis and reduces disease pathology in sickle cell mice."[4] Blood, 126(3), 386-396. Link

• Schmidt, D. M. Z., & McCafferty, D. G. (2007). "trans-2-Phenylcyclopropylamine is a Mechanism-Based Inactivator of the Histone Demethylase LSD1."[1] Biochemistry, 46(14), 4408–4416. Link

• Silverman, R. B., et al. (1993). "Mechanism of Inactivation of Monoamine Oxidase by 1-Phenylcyclopropylamine." Journal of the American Chemical Society.[1] (Foundational work on 1-PCPA mechanism).

Sources

• 1. Structures and Mechanism of the Monoamine Oxidase Family - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanistic Analysis of a Suicide Inactivator of Histone Demethylase LSD1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ashpublications.org [ashpublications.org]
• 4. The LSD1 inhibitor RN-1 induces fetal hemoglobin synthesis and reduces disease pathology in sickle cell mice - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

1-(4-Nitrophenyl)cyclopropanamine proper disposal procedures

Topic: 1-(4-Nitrophenyl)cyclopropanamine Proper Disposal Procedures

Executive Summary & Chemical Profile

Objective: This guide provides a self-validating, field-ready protocol for the safe disposal of 1-(4-Nitrophenyl)cyclopropanamine (CAS: 886366-56-9). It is designed for researchers and safety officers managing this compound in drug discovery or synthetic chemistry environments.

Critical Hazard Insight: This molecule combines a strained cyclopropane ring with a nitroaromatic moiety and a primary amine . This structural triad creates specific disposal challenges:

• Ring Strain Energy: The cyclopropane ring (~27.5 kcal/mol strain energy) makes the compound susceptible to violent ring-opening reactions in the presence of strong acids or Lewis acids.

• Energetic Potential: The nitro group (

  ) adds oxidative potential. While not a primary explosive, the combination with a strained fuel source (the ring) classifies it as a high-energy intermediate .

• Biological Activity: Structurally similar to Tranylcypromine (an MAO inhibitor), this compound must be treated as a potent neuroactive agent until proven otherwise.

Property	Data / Specification
Chemical Name	1-(4-Nitrophenyl)cyclopropanamine
CAS Number	886366-56-9
Molecular Formula
Molecular Weight	178.19 g/mol
Physical State	Solid (typically yellow/orange crystalline powder)
Primary Hazards	Acute Toxicity (Oral/Inhalation), Skin/Eye Irritant, Potential MAO Inhibitor
Incompatibilities	Strong Acids (Ring opening), Strong Oxidizers, Acid Chlorides
RCRA Code (USA)	Not explicitly listed; default to D001 (Ignitable) or D003 (Reactive) if testing confirms; otherwise P-listed equivalent protocols recommended due to toxicity.

Pre-Disposal Assessment & Segregation

Before initiating disposal, you must characterize the waste stream.[1] The "dump it in the organic waste" mentality is dangerous here due to the potential for runaway exotherms if mixed with acidic waste streams.

Segregation Logic (The "Why")

• Do NOT mix with Acidic Waste: Strong acids (HCl,

  ) can protonate the amine and catalyze the opening of the cyclopropane ring. This releases heat and can pressurize waste containers.

• Do NOT mix with Halogenated Solvents (if avoidable): While not strictly reactive, keeping it in non-halogenated streams simplifies the incineration process and reduces dioxin formation risks during thermal destruction.

Disposal Decision Tree

Figure 1: Decision logic for segregating 1-(4-Nitrophenyl)cyclopropanamine waste. The critical control point is checking for acidity to prevent ring-opening exotherms.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste Disposal (Pure Compound)

Use this for expired stock, reaction byproducts, or contaminated solid media.

• Personal Protective Equipment (PPE):

  • Respiratory: N95 or P100 respirator (dust control is critical due to potential neurotoxicity).

  • Dermal: Double nitrile gloves (0.11 mm minimum thickness).

  • Eye: Chemical splash goggles.

• Container Selection:

  • Use a Wide-Mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

  • Scientific Rationale: HDPE is resistant to amines and nitro compounds and will not shatter if the waste generates minor pressure.

• Packaging:

  • Transfer the solid carefully to avoid dust generation.[1]

  • Do not mix with other solid oxidizers (e.g., permanganates, nitrates) in the same jar.

  • Label the container clearly: "Contains 1-(4-Nitrophenyl)cyclopropanamine. TOXIC. FLAMMABLE SOLID."

• Destruction Method:

  • High-Temperature Incineration: This is the only acceptable final disposal method. The compound must be sent to a licensed Treatment, Storage, and Disposal Facility (TSDF).

  • Mechanism:[1][2][3] Incineration at >1000°C ensures the complete oxidation of the nitro group and the destruction of the cyclopropane ring, preventing environmental leaching.

Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Use this for filtrates or solutions containing the compound.

• pH Verification (The Safety Lock):

  • Dip a pH strip into the waste solution.

  • Requirement: pH must be ≥ 7 .

  • Corrective Action: If acidic, slowly add saturated Sodium Bicarbonate (

    ) solution with stirring until bubbling ceases and pH is neutral/basic. This prevents acid-catalyzed decomposition in the waste drum.

• Solvent Compatibility:

  • Compatible solvents for dilution: Methanol, Ethanol, Ethyl Acetate, Dichloromethane (if halogenated stream is used).

  • Incompatible: Acetone (potential for Schiff base formation/condensation over long storage), Chloroform (in presence of strong base).

• Drumming:

  • Pour into the "Organic Waste - Non-Halogenated" (preferred) or "Halogenated" drum based on the solvent.

  • Crucial: Ensure the drum is grounded during transfer to prevent static discharge, as the nitro group increases the flammability profile of the mixture.

Emergency Spill Management

In the event of a spill outside a fume hood, immediate containment is required to prevent aerosolization.

Spill Response Workflow

Figure 2: Emergency response workflow.[1] Note the "Wet Down" step (Step 4) is critical to prevent inhalation of toxic dust.

Decontamination Solution: For final surface cleaning, use a 5% Sodium Carbonate (

) solution. The basic pH ensures the amine remains unprotonated (less soluble in skin lipids) and helps degrade any trace acid impurities that could trigger decomposition.

Regulatory & Compliance Context

• USA (RCRA): While not specifically P-listed or U-listed, the generator must determine if the waste exhibits characteristics of Ignitability (D001) or Reactivity (D003) . Due to the nitro group, treating it as D003 is a prudent conservative approach [1].

• Europe (EWC): Classify under 16 05 06 * (laboratory chemicals consisting of or containing hazardous substances, including mixtures of laboratory chemicals).

References

• Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. Retrieved from [Link]

• PubChem. (2024). Compound Summary: 1-(4-Nitrophenyl)cyclopropanamine (CAS 886366-56-9).[] National Library of Medicine. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2024). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link][5]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chemical Treatment as a Pre- requisite for Effective Disposal of Tri Nitro Toluene (TNT) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 5. 1-(4-Nitrophenyl)propan-2-one | C9H9NO3 | CID 219367 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling 1-(4-Nitrophenyl)cyclopropanamine

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a rigorous scientific discipline. Handling 1-(4-Nitrophenyl)cyclopropanamine (CAS 886366-56-9) requires a deep understanding of its molecular architecture[]. This compound merges two highly reactive motifs: a nitroaromatic ring and a primary cyclopropanamine.

While invaluable as a building block in drug discovery, primary aromatic amines (PAAs) and nitroaromatics are notorious for their toxicological profiles, including severe skin sensitization, potential mutagenicity, and the risk of inducing methemoglobinemia upon systemic absorption[2]. Furthermore, cyclopropanamine derivatives are highly volatile, corrosive, and act as potent lachrymators (tear-inducing agents)[3].

To build a self-validating safety system in your laboratory, you must understand the causality behind every piece of Personal Protective Equipment (PPE) and every operational protocol[4][5].

Hazard Causality & PPE Selection Matrix

The selection of PPE is dictated by the physical and chemical properties of the compound. Because 1-(4-Nitrophenyl)cyclopropanamine poses both inhalation (particulate/vapor) and transdermal (lipophilic absorption) threats, standard laboratory attire is insufficient[6][7].

Table 1: Mandatory PPE for Handling 1-(4-Nitrophenyl)cyclopropanamine

Protection Category	Recommended Equipment	Scientific Rationale (The "Why")
Eye/Face	Tightly fitting safety goggles (ANSI Z87.1 / EN 166) + Face shield	Cyclopropanamine motifs are severe lachrymators and corrosive to mucous membranes[3][7]. Standard safety glasses allow vapor ingress; sealed goggles are mandatory.
Skin/Hands	Heavy-duty Nitrile or Butyl rubber gloves (min. 0.11 mm thickness)	Nitroaromatics are highly lipophilic and rapidly permeate compromised skin barriers[2][6]. Inspect gloves for micro-tears before every use.
Body	Flame-resistant laboratory coat (NFPA 2112) or disposable Tyvek suit	Prevents the tracking of reactive, potentially sensitizing dust outside the immediate work zone[6][7].
Respiratory	Full-face respirator with ABEK-P3 (EU) or OV-P100 (US) cartridges	Protects against both organic vapors (amine volatility) and fine toxic particulates (nitroaromatic dust)[4][6].

Operational Plan: Step-by-Step Handling Methodology

Do not deviate from this protocol without prior risk assessment and approval from your Principal Investigator or EHS officer[7].

Phase 1: Pre-Operation Validation

• Engineering Controls: Verify that your chemical fume hood is operating with a face velocity between 80–100 feet per minute (fpm). Never handle this compound on an open bench[5][6].

• Static Dissipation: Nitroaromatic powders can carry electrostatic charges, leading to aerosolization or, in extreme cases, ignition. Wipe down the exterior of the reagent bottle and the balance with a static-dissipative cloth.

• Emergency Readiness: Confirm the operational status and proximity of the nearest eyewash station, safety shower, and chemical spill kit[6].

Phase 2: Weighing and Transfer

• Containment: Place an analytical balance inside the fume hood or a dedicated vented weighing enclosure.

• Transfer: Use a static-free spatula. Weigh the material into a sealable vial or a flask with a ground-glass joint.

• Solubilization: If creating a stock solution, add the solvent (e.g., dichloromethane or methanol) directly to the sealed vessel via a septum using a syringe, rather than pouring the powder into the solvent. This prevents the displacement of toxic dust into the air.

Phase 3: Decontamination (The Acid-Wash Principle)

• Chemical Neutralization: Primary amines are basic. To decontaminate spatulas, weigh boats, and hood surfaces, wipe them down with a mildly acidic solution (e.g., 5% acetic acid or dilute HCl). Causality: Protonating the amine to its ammonium salt drastically reduces its volatility and skin permeability, rendering it significantly safer to handle during cleanup.

• Final Wipe: Follow the acid wash with a standard solvent wipe (e.g., isopropanol) and dispose of all wipes in a designated hazardous waste container[7].

Safety Workflow Visualization

The following diagram illustrates the logical progression of risk mitigation, from initial assessment through to EPA-compliant disposal.

Workflow for the safe handling, containment, and disposal of nitroaromatic amines.

Disposal and Waste Management Plan

Nitroaromatics and their derivatives are strictly regulated as hazardous waste by environmental protection agencies (e.g., under EPA guidelines in the US)[8][9]. Improper disposal can lead to severe environmental contamination, as these compounds resist natural biodegradation and can leach into groundwater[8].

Step-by-Step Disposal Protocol:

• Segregation: Never mix nitroaromatic waste with general organic waste or heavy metals. Isolate 1-(4-Nitrophenyl)cyclopropanamine waste in a dedicated, chemically compatible container (High-Density Polyethylene - HDPE is recommended).

• Aqueous Waste: If the compound was used in aqueous conditions, do not pour the filtrate down the drain. Aqueous solutions containing nitroaromatics must be collected and processed via solid-phase extraction (SPE) or designated for professional chemical destruction[9].

• Solid Waste: Contaminated PPE (gloves, masks), weigh boats, and bench paper must be sealed in a secondary containment bag and labeled as "Toxic Solid Waste - Nitroaromatic Amine."

• Destruction: The only acceptable method for the final disposal of this compound is high-temperature professional incineration by a licensed hazardous waste management facility. Ensure all waste manifests clearly state the presence of a nitroaromatic amine to prevent improper handling by downstream sanitation workers.

References

• Diplomata Comercial. "How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide." Diplomata Comercial. Available at:[Link]

• ACS Material. "PPE and Safety for Chemical Handling." ACS Material. Available at:[Link]

• American Chemical Society (ACS) Publications. "Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines." ACS Omega. Available at:[Link]

• Baylor University. "Laboratory Safety Manual." Baylor EHS. Available at:[Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). "POTENTIAL FOR HUMAN EXPOSURE - Nitroaromatics." CDC. Available at:[Link]

• Environmental Protection Agency (EPA). "Method 8330A: Nitroaromatics and Nitramines by High Performance Liquid Chromatography (HPLC)." EPA. Available at:[Link]

Sources

• 2. pubs.acs.org [pubs.acs.org]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. diplomatacomercial.com [diplomatacomercial.com]
• 5. PPE and Safety for Chemical Handling [acsmaterial.com]
• 6. benchchem.com [benchchem.com]
• 7. ehs.web.baylor.edu [ehs.web.baylor.edu]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. epa.gov [epa.gov]